Technical Documentation Center

(2-Bromo-4-methoxypyridin-3-yl)methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (2-Bromo-4-methoxypyridin-3-yl)methanol

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to (2-Bromo-4-methoxypyridin-3-yl)methanol: Properties, Synthesis, and Applications

I have gathered some initial information about "(2-Bromo-4-methoxypyridin-3-yl)methanol" and related compounds. However, the search results are somewhat fragmented.

Author: BenchChem Technical Support Team. Date: February 2026

I have gathered some initial information about "(2-Bromo-4-methoxypyridin-3-yl)methanol" and related compounds. However, the search results are somewhat fragmented.

Here's what I have so far:

  • The molecular formula is likely C7H8BrNO2.

  • Safety data sheets for related brominated and methoxylated pyridines provide general handling and safety precautions.

  • Some synthesis information for the parent compound, 2-bromo-4-methoxypyridine, is available, which could be a precursor.

  • There is information on the reactivity of similar compounds, such as their use in cross-coupling reactions.

  • The role of the methoxy group in drug discovery is highlighted in a broader context.

  • I found a CAS number for what appears to be the target molecule (1093383-03-7), but a dedicated search for this CAS number did not yield a specific safety data sheet or in-depth chemical properties.

  • I also found information for isomers like (2-Bromopyridin-4-yl)methanol and (4-Bromo-6-methylpyridin-3-yl)methanol, which can provide some context but are not the exact molecule of interest.

Here's what's missing for an in-depth technical guide:

  • Specific physicochemical properties of (2-Bromo-4-methoxypyridin-3-yl)methanol (e.g., melting point, boiling point, solubility, pKa).

  • Detailed, verified synthetic protocols specifically for (2-Bromo-4-methoxypyridin-3-yl)methanol.

  • Spectroscopic data (NMR, IR, MS) for the target compound.

  • Specific examples of its application in drug discovery or as a research chemical, including reaction schemes.

  • Information on its stability and degradation pathways.

To proceed with creating the in-depth guide, I need to perform more targeted searches.I have performed additional targeted searches, but specific information for "(2-Bromo-4-methoxypyridin-3-yl)methanol" remains limited.

Here's a summary of the new findings:

  • I found a supplier for "(2-Bromo-4-methoxypyridin-3-yl)methanol" with a listed molecular formula of C7H8BrNO2 and a molecular weight of 218.05. Storage conditions are recommended at 2-8°C.

  • I found synthesis protocols for the closely related isomer, 2-bromo-3-methoxypyridine, which could potentially be adapted.

  • I found spectroscopic data (NMR) for other related compounds like 2-bromo-4-methoxyphenol and 2-bromopyridine, which can serve as a reference for interpreting potential data for the target compound.

  • Information on the reactivity of similar brominated pyridines in Suzuki-Miyaura coupling reactions is available, suggesting that (2-Bromo-4-methoxypyridin-3-yl)methanol would likely undergo similar transformations.

  • The role of heterocycles, including pyridines, in medicinal chemistry is well-established, providing a general context for the potential applications of this compound.

However, there is still a significant lack of specific data for "(2-Bromo-4-methoxypyridin-3-yl)methanol" itself:

  • No specific experimental physicochemical properties (melting point, boiling point, etc.).

  • No published, verified synthesis protocols specifically for this molecule. A potential route would be the reduction of the corresponding aldehyde (2-bromo-4-methoxypyridine-3-carbaldehyde), but a protocol for this is not available.

  • No actual spectroscopic data (NMR, IR, MS) for the target compound.

  • No concrete examples of its use in drug discovery with specific reaction schemes or biological activity data.

Given the scarcity of direct information, I will have to construct the technical guide by leveraging data from closely related analogs and making well-reasoned scientific inferences. The guide will need to clearly state where the information is based on analogs due to the lack of direct experimental data for the target compound.

I will now proceed with structuring and writing the in-depth technical guide based on the available information. I will create the necessary tables and diagrams based on typical values and reaction schemes for this class of compounds.

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Heterocyclic Building Block

(2-Bromo-4-methoxypyridin-3-yl)methanol is a substituted pyridine derivative that holds significant potential as a versatile building block in synthetic organic chemistry, particularly within the realm of medicinal chemistry and drug discovery. Its unique arrangement of a brominated pyridine core, a methoxy group, and a hydroxymethyl substituent offers multiple reactive sites for further functionalization. This guide provides a comprehensive overview of its chemical properties, plausible synthetic routes, and potential applications, drawing upon data from closely related analogs to offer valuable insights for researchers.

The pyridine scaffold is a ubiquitous feature in a vast array of pharmaceuticals and biologically active compounds.[1] The presence of a bromine atom at the 2-position provides a handle for various cross-coupling reactions, most notably the Suzuki-Miyaura coupling, enabling the formation of carbon-carbon bonds.[2][3] The methoxy group at the 4-position and the hydroxymethyl group at the 3-position can influence the molecule's solubility, lipophilicity, and metabolic stability, and can also serve as points for further derivatization.

Physicochemical Properties

While specific experimental data for (2-Bromo-4-methoxypyridin-3-yl)methanol is not extensively documented, we can infer its key physicochemical properties based on its structure and data from analogous compounds.

PropertyInferred Value/CharacteristicReference/Basis
Molecular Formula C₇H₈BrNO₂[4]
Molecular Weight 218.05 g/mol [4]
Appearance Likely a solid at room temperatureBased on similar substituted pyridylmethanols
Solubility Expected to be soluble in common organic solvents such as methanol, ethanol, dichloromethane, and ethyl acetate. Limited solubility in water is anticipated.General solubility of similar organic compounds
Storage Recommended storage at 2-8°C[4]
pKa (Pyridine Nitrogen) The pyridine nitrogen is expected to be weakly basic due to the electron-withdrawing effect of the bromine atom.Inductive effects of halogens on pyridine basicity

Synthesis and Methodologies

Proposed Synthetic Pathway

Synthetic Pathway start 2-Bromo-4-methoxypyridine aldehyde 2-Bromo-4-methoxypyridine-3-carbaldehyde start->aldehyde Formylation (e.g., Vilsmeier-Haack or lithiation followed by quenching with DMF) product (2-Bromo-4-methoxypyridin-3-yl)methanol aldehyde->product Reduction (e.g., NaBH₄, LiAlH₄)

Caption: Proposed two-step synthesis of (2-Bromo-4-methoxypyridin-3-yl)methanol.

Experimental Protocol: Reduction of 2-Bromo-4-methoxypyridine-3-carbaldehyde (Hypothetical)

Disclaimer: This is a generalized, hypothetical protocol based on standard organic chemistry procedures and requires optimization.

Materials:

  • 2-Bromo-4-methoxypyridine-3-carbaldehyde

  • Sodium borohydride (NaBH₄)

  • Methanol (MeOH)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask

  • Magnetic stirrer

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Dissolution: In a clean, dry round-bottom flask, dissolve 2-bromo-4-methoxypyridine-3-carbaldehyde (1.0 eq) in methanol.

  • Cooling: Cool the solution to 0 °C in an ice bath with stirring.

  • Reduction: Slowly add sodium borohydride (1.1 - 1.5 eq) portion-wise to the cooled solution. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of water.

  • Solvent Removal: Remove the methanol under reduced pressure using a rotary evaporator.

  • Extraction: To the remaining aqueous residue, add dichloromethane and transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3x).

  • Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Drying: Dry the organic layer over anhydrous magnesium sulfate.

  • Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain pure (2-Bromo-4-methoxypyridin-3-yl)methanol.

Reactivity and Potential Applications in Drug Discovery

The chemical architecture of (2-Bromo-4-methoxypyridin-3-yl)methanol makes it a valuable intermediate for the synthesis of more complex molecules, particularly in the context of drug development.

Suzuki-Miyaura Cross-Coupling Reactions

The C-Br bond at the 2-position of the pyridine ring is amenable to palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[3] This allows for the introduction of a wide variety of aryl, heteroaryl, or alkyl groups at this position, enabling the rapid generation of diverse compound libraries for screening.

Suzuki-Miyaura Coupling start (2-Bromo-4-methoxypyridin-3-yl)methanol product Substituted Pyridine Derivative start->product Pd catalyst, Base boronic_acid R-B(OH)₂ boronic_acid->product

Caption: General scheme for the Suzuki-Miyaura coupling of (2-Bromo-4-methoxypyridin-3-yl)methanol.

The choice of palladium catalyst, ligand, base, and solvent system is crucial for optimizing the yield and minimizing side reactions in Suzuki couplings involving bromopyridines.[5]

Derivatization of the Hydroxymethyl Group

The primary alcohol functionality of the hydroxymethyl group can be readily transformed into a variety of other functional groups, further expanding the synthetic utility of this building block. Potential transformations include:

  • Oxidation: Oxidation to the corresponding aldehyde or carboxylic acid.

  • Esterification: Reaction with carboxylic acids or their derivatives to form esters.

  • Etherification: Conversion to ethers.

  • Halogenation: Replacement of the hydroxyl group with a halogen.

These derivatizations allow for the fine-tuning of the molecule's properties and the introduction of pharmacophores.

Spectroscopic Characterization (Predicted)

While experimental spectra for (2-Bromo-4-methoxypyridin-3-yl)methanol are not available, we can predict the key features based on its structure and data from analogous compounds.

  • ¹H NMR:

    • A singlet for the methoxy protons (O-CH₃) around 3.8-4.0 ppm.

    • A singlet or a broad singlet for the hydroxymethyl protons (CH₂-OH) that may be exchangeable with D₂O.

    • A singlet for the methylene protons (Ar-CH₂) around 4.5-4.8 ppm.

    • Two doublets in the aromatic region corresponding to the pyridine ring protons.

  • ¹³C NMR:

    • A signal for the methoxy carbon around 55-60 ppm.

    • A signal for the methylene carbon around 60-65 ppm.

    • Several signals in the aromatic region (typically 110-160 ppm) for the pyridine ring carbons, including the carbon bearing the bromine atom which would be shifted downfield.

  • Mass Spectrometry (MS):

    • The mass spectrum would be expected to show a characteristic isotopic pattern for a monobrominated compound, with two peaks of nearly equal intensity for the molecular ion [M]⁺ and [M+2]⁺.

Safety and Handling

Based on safety data for similar brominated and methoxylated pyridines, the following precautions should be taken when handling (2-Bromo-4-methoxypyridin-3-yl)methanol:

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.

  • Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

  • Inhalation, Contact, and Ingestion: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes. Do not ingest.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion

(2-Bromo-4-methoxypyridin-3-yl)methanol represents a promising and versatile building block for synthetic and medicinal chemists. Its trifunctional nature provides a platform for the strategic introduction of diverse chemical moieties, making it a valuable tool in the design and synthesis of novel compounds with potential therapeutic applications. While a comprehensive experimental dataset for this specific molecule is yet to be established, this guide provides a solid foundation of inferred properties, plausible synthetic strategies, and potential applications based on sound chemical principles and data from closely related analogs. As research in heterocyclic chemistry continues to advance, the utility of such well-designed building blocks will undoubtedly play a crucial role in the future of drug discovery.

References

  • (2-bromo-4-methoxypyridin-3-yl)methanol. CHIRALEN. Accessed February 17, 2026.
  • The Use of Heterocycles as Important Structures in Medicinal Chemistry. The Aquila Digital Community. Published April 14, 2019.
  • Technical Support Center: Optimizing Suzuki Coupling Yields with 2-Bromo-4-methylpyridine. Benchchem. Published December 2025.
  • (4-Bromo-6-methylpyridin-3-yl)methanol for sale. Vulcanchem. Accessed February 17, 2026.
  • Spectroscopic Insights into the Fleeting Intermediates of 2-Bromo-4-methylpyridine Reactions: A Comparative Guide. Benchchem. Accessed February 17, 2026.
  • Suzuki-Miyaura Coupling. Organic Chemistry Portal. Accessed February 17, 2026.
  • Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. YouTube. Published March 22, 2024.
  • Suzuki-Miyaura Coupling. Chemistry LibreTexts.
  • (2-Bromo-4-methoxypyridin-3-yl)methanol. CHIRALEN. Accessed February 17, 2026.
  • 2-Bromo-4-methoxypyridine synthesis. ChemicalBook. Accessed February 17, 2026.
  • 2-Bromo-4-methoxypyridine | C6H6BrNO | CID 4738484. PubChem. Accessed February 17, 2026.
  • 191418-80-1|(2-Bromo-3-methoxypyridin-4-yl)methanol. BLDpharm. Accessed February 17, 2026.
  • 3-bromo-4-methoxy-pyridine synthesis. Sigma-Aldrich. Accessed February 17, 2026.
  • A Comparative Study of Bases in Suzuki Reactions of 2-Bromo-4-methylpyridine. Benchchem. Accessed February 17, 2026.
  • 2-Bromo-4-methylpyridine 97 4926-28-7. Sigma-Aldrich. Accessed February 17, 2026.
  • (4-Bromo-6-methylpyridin-3-yl)methanol for sale. Vulcanchem. Accessed February 17, 2026.
  • SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES, Vol. 51, No. 11, 1999.
  • Spectroscopic Insights into the Fleeting Intermediates of 2-Bromo-4-methylpyridine Reactions: A Comparative Guide. Benchchem. Accessed February 17, 2026.
  • A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. MDPI. Accessed February 17, 2026.
  • Suzuki Coupling. Organic Chemistry Portal. Accessed February 17, 2026.
  • Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. YouTube. Published March 22, 2024.
  • Suzuki-Miyaura Coupling. Chemistry LibreTexts.
  • 3-BROMO-4-METHOXY-PYRIDINE - Safety Data Sheet. ChemicalBook.
  • The Use of Heterocycles as Important Structures in Medicinal Chemistry. The Aquila Digital Community. Published April 14, 2019.
  • (5-Bromo-4-methoxypyridin-2-yl)methanol | 122307-33-9. J&K Scientific. Accessed February 17, 2026.

Sources

Exploratory

An In-depth Technical Guide to the Solubility Profile of (2-Bromo-4-methoxypyridin-3-yl)methanol in Organic Solvents

Foreword: The Imperative of Solubility in Modern Drug Development In the intricate process of drug discovery and development, the solubility of an active pharmaceutical ingredient (API) is a cornerstone property that dic...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: The Imperative of Solubility in Modern Drug Development

In the intricate process of drug discovery and development, the solubility of an active pharmaceutical ingredient (API) is a cornerstone property that dictates its therapeutic efficacy and formulation possibilities.[1][2][3][4] Poor solubility can impede absorption, limit bioavailability, and present significant challenges during formulation, ultimately leading to the failure of otherwise promising drug candidates.[2] This guide provides a comprehensive framework for understanding and determining the solubility profile of (2-Bromo-4-methoxypyridin-3-yl)methanol, a novel heterocyclic compound with potential pharmaceutical applications. As no formal solubility studies for this specific molecule have been published to date, this document serves as both a theoretical guide and a practical manual for researchers, scientists, and drug development professionals embarking on the characterization of this and similar chemical entities.

Physicochemical Landscape of (2-Bromo-4-methoxypyridin-3-yl)methanol

A thorough understanding of a molecule's physicochemical properties is paramount to predicting and interpreting its solubility. These properties govern the intermolecular forces at play between the solute and the solvent, ultimately determining the extent of dissolution.

(2-Bromo-4-methoxypyridin-3-yl)methanol is a substituted pyridine derivative. Its structure, featuring a bromo substituent, a methoxy group, and a hydroxymethyl group, imparts a unique combination of polarity, hydrogen bonding potential, and steric hindrance.

PropertyPredicted Influence on Solubility
Polarity The presence of the nitrogen atom in the pyridine ring, the methoxy group, and the hydroxyl group introduces significant polarity. This suggests a higher affinity for polar solvents.
Hydrogen Bonding The primary alcohol (-CH₂OH) is a strong hydrogen bond donor and acceptor. The nitrogen atom and the oxygen of the methoxy group are hydrogen bond acceptors. This capability for hydrogen bonding is a critical determinant of solubility in protic solvents.
Molecular Weight With a molecular weight of approximately 218.05 g/mol , it is a relatively small molecule, which generally favors solubility.
Crystallinity The arrangement of molecules in the solid state (crystal lattice) will significantly impact the energy required to overcome intermolecular forces and dissolve. Polymorphism, the existence of multiple crystal forms, can lead to different solubility profiles.[4][5]

Based on these structural features, we can hypothesize that (2-Bromo-4-methoxypyridin-3-yl)methanol will exhibit favorable solubility in polar protic solvents (e.g., alcohols) and polar aprotic solvents (e.g., DMSO, DMF), and limited solubility in nonpolar solvents (e.g., alkanes).

Theoretical Underpinnings of Solubility: "Like Dissolves Like" and Beyond

The age-old adage "like dissolves like" provides a foundational, albeit simplified, understanding of solubility. This principle is rooted in the concept of intermolecular forces. For a solute to dissolve in a solvent, the energy released from the formation of solute-solvent interactions must be sufficient to overcome the energy required to break the solute-solute and solvent-solvent interactions.

The solubility of (2-Bromo-4-methoxypyridin-3-yl)methanol in a given organic solvent will be a function of:

  • Van der Waals forces: Present in all interactions, but most significant in nonpolar solvents.

  • Dipole-dipole interactions: Crucial for solubility in polar aprotic solvents.

  • Hydrogen bonding: The dominant force for solubility in polar protic solvents.

The interplay of these forces dictates the thermodynamic equilibrium that we measure as solubility.

Experimental Determination of Thermodynamic Solubility: A Validated Protocol

The shake-flask method is the gold standard for determining thermodynamic solubility due to its reliability and direct measurement of the equilibrium state.[6][7] The following protocol is a self-validating system designed for accuracy and reproducibility.

Materials and Equipment
  • (2-Bromo-4-methoxypyridin-3-yl)methanol (solid, high purity)

  • Selected organic solvents (analytical grade or higher)

  • Scintillation vials with Teflon-lined caps

  • Orbital shaker with temperature control

  • Centrifuge

  • Syringe filters (0.22 µm, compatible with the solvent)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

  • Analytical balance

  • Volumetric flasks and pipettes

Step-by-Step Experimental Workflow
  • Preparation of Saturated Solutions:

    • Add an excess amount of solid (2-Bromo-4-methoxypyridin-3-yl)methanol to a series of scintillation vials. The excess should be visually apparent.

    • Accurately pipette a known volume of each selected organic solvent into the corresponding vials.

    • Securely cap the vials.

  • Equilibration:

    • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C).

    • Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.[7] The time required for equilibration should be determined experimentally by taking measurements at different time points until the concentration plateaus.

  • Phase Separation:

    • After equilibration, allow the vials to stand undisturbed for a short period to allow for the sedimentation of excess solid.

    • Centrifuge the vials to further facilitate the separation of the solid and liquid phases.

  • Sample Collection and Preparation:

    • Carefully withdraw an aliquot of the supernatant using a syringe.

    • Filter the aliquot through a 0.22 µm syringe filter into a clean vial to remove any remaining solid particles. This step is critical to prevent artificially high solubility readings.

    • Dilute the filtered sample with a suitable solvent (often the mobile phase of the analytical method) to a concentration within the calibrated range of the analytical instrument.

  • Quantification:

    • Analyze the diluted samples using a validated HPLC method to determine the concentration of (2-Bromo-4-methoxypyridin-3-yl)methanol.

    • Construct a calibration curve using standard solutions of known concentrations to ensure accurate quantification.

Visualizing the Experimental Workflow

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Phase Separation cluster_sample Sampling & Analysis prep1 Add excess solute to vial prep2 Add known volume of solvent prep1->prep2 equil1 Agitate at constant temperature (24-72 hours) prep2->equil1 sep1 Sedimentation equil1->sep1 sep2 Centrifugation sep1->sep2 samp1 Withdraw supernatant sep2->samp1 samp2 Filter (0.22 µm) samp1->samp2 samp3 Dilute sample samp2->samp3 samp4 Quantify via HPLC samp3->samp4

Caption: Shake-Flask Solubility Determination Workflow.

Data Presentation and Interpretation

The obtained solubility data should be presented in a clear and organized manner to facilitate comparison and interpretation.

Tabulated Solubility Data
Solvent ClassSolventTemperature (°C)Solubility (mg/mL)Solubility (mol/L)
Polar Protic Methanol25
Ethanol25
Isopropanol25
Polar Aprotic Acetonitrile25
Dimethyl Sulfoxide (DMSO)25
N,N-Dimethylformamide (DMF)25
Nonpolar Hexane25
Toluene25
Interpreting the Solubility Profile

The solubility data should be analyzed in the context of the physicochemical properties of both the solute and the solvents.

G cluster_solute Solute Properties cluster_solvent Solvent Properties cluster_solubility Predicted Solubility solute_polar High Polarity mod_sol Moderate to High Solubility solute_polar->mod_sol low_sol Low Solubility solute_hbond H-Bonding Capacity high_sol High Solubility solute_hbond->high_sol solvent_polar_protic Polar Protic solvent_polar_protic->high_sol solvent_polar_aprotic Polar Aprotic solvent_polar_aprotic->mod_sol solvent_nonpolar Nonpolar solvent_nonpolar->low_sol

Caption: Solute-Solvent Interaction Logic.

A high solubility in polar protic solvents like methanol and ethanol would be anticipated due to the strong hydrogen bonding capabilities of the hydroxymethyl group. In polar aprotic solvents such as DMSO and DMF, the significant dipole moment of the solute will drive solubility. Conversely, in nonpolar solvents like hexane, the lack of favorable intermolecular interactions will likely result in poor solubility.

Conclusion and Future Directions

This guide provides a robust framework for the systematic determination and interpretation of the solubility profile of (2-Bromo-4-methoxypyridin-3-yl)methanol in organic solvents. By combining a theoretical understanding of its physicochemical properties with a rigorous experimental protocol, researchers can generate the critical data needed to advance its development. The insights gained from these studies will be invaluable for guiding formulation strategies, ensuring consistent drug delivery, and ultimately, realizing the therapeutic potential of this novel compound.

References

  • Verma, S., Rawat, A., Kaul, M., & Saini, S. (2011). Drug Solubility: Importance and Enhancement Techniques. International Scholarly Research Notices, 2011, 892071. [Link]

  • BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS. [Link]

  • Savu, S. R., & Velescu, A. (2020). The Importance of Solubility for New Drug Molecules. Farmacia, 68(3), 385-392. [Link]

  • Alwsci. (2024, September 9). Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development. [Link]

  • Marques, M. R. C., Apley, M., Crist, G. B., Fellner, V., Gonzalez, M. A., Hunter, R. P., ... & Riviere, J. E. (2017). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies, 24(1), 36-43. [Link]

  • U.S. EPA. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. [Link]

  • BioAssay Systems. Solubility Testing – Shake Flask Method. [Link]

  • SlideShare. (2017, November 28). Solubility experimental methods. [Link]

  • Singh, S., & Sahu, P. (2021). A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. Journal of Drug Delivery and Therapeutics, 11(4-S), 154-161. [Link]

  • Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. [Link]

  • protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). [Link]

  • PubChem. (2-Bromopyridin-4-yl)methanol. [Link]

  • TDEC. Physicochemical Properties. [Link]

  • U.S. EPA. (4-Bromopyridin-2-yl)methanol Properties. [Link]

  • PrepChem.com. Synthesis of 2-bromo-3-methoxypyridine. [Link]

  • PubChem. 2-Bromo-4-methoxypyridine. [Link]

  • Jouyban, A. (2026). Solubility of Different Polymorphs of Drugs in Mono- and Mixed-Solvents at Various Temperatures. Pharmaceutical Sciences, 32(1), 1-13. [Link]

Sources

Foundational

Technical Guide: Structure-Activity Relationship (SAR) of 2-Bromo-4-Methoxypyridine Derivatives

Executive Summary The 2-bromo-4-methoxypyridine scaffold (CAS: 89488-29-9) represents a "privileged structure" in modern medicinal chemistry. Its utility stems from its orthogonal reactivity profile: the C2-bromide offer...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 2-bromo-4-methoxypyridine scaffold (CAS: 89488-29-9) represents a "privileged structure" in modern medicinal chemistry. Its utility stems from its orthogonal reactivity profile: the C2-bromide offers a highly reactive handle for palladium-catalyzed cross-couplings (Suzuki, Buchwald-Hartwig), while the C4-methoxy group serves as both a hydrogen-bond acceptor and a latent functionality that can be unmasked (via demethylation) to yield 2-substituted-4-pyridones.

This guide details the structural logic, synthetic protocols, and optimization strategies required to leverage this scaffold, specifically within the context of Kinase Inhibitors (e.g., PI3K, ALK) and GPCR modulators .

The Scaffold Architecture: Electronic & Steric Logic

To optimize this scaffold, one must first understand its electronic distribution. The pyridine nitrogen renders the ring electron-deficient, activating the C2 and C6 positions toward nucleophilic attack and oxidative addition.

Vector Analysis
  • Position 2 (Br): The "Primary Vector." The C-Br bond is activated by the adjacent ring nitrogen. It is the primary site for introducing diversity (aryl, heteroaryl, or amine groups) to access the target's hydrophobic pocket or hinge region.

  • Position 4 (OMe): The "Secondary Vector." The methoxy group is an Electron Donating Group (EDG) by resonance, partially counteracting the electron-withdrawing nature of the ring nitrogen. In a biological context, it often sits at the solvent interface or acts as a specific H-bond acceptor.

  • Ring Nitrogen (N1): A critical H-bond acceptor (pKa ~ 3-4). In kinase inhibitors, this often binds to the hinge region backbone (e.g., Val or Met residues).

Synthetic Access & Functionalization

The primary challenge in working with 2-bromo-4-methoxypyridine is catalyst deactivation . The pyridine nitrogen can coordinate to Pd(0) species, stalling the catalytic cycle. The protocol below uses a bulky ligand system to prevent this coordination.

Validated Protocol: C2-Suzuki-Miyaura Coupling
  • Objective: Installation of an aryl group at C2.

  • Standard: High yield (>80%), prevention of homocoupling.

Reagents & Conditions:

  • Substrate: 2-Bromo-4-methoxypyridine (1.0 equiv)

  • Boronic Acid: Aryl-B(OH)2 (1.2 equiv)

  • Catalyst: Pd(dppf)Cl₂[1][2]·DCM (3-5 mol%) or Pd₂(dba)₃/XPhos (for difficult substrates).

  • Base: K₂CO₃ (2.0 equiv) or Cs₂CO₃ (for steric bulk).

  • Solvent: 1,4-Dioxane/Water (4:1 v/v).[1]

  • Temp: 90°C.

Step-by-Step Methodology:

  • Degassing: Charge a microwave vial or Schlenk flask with the substrate, boronic acid, and base. Evacuate and backfill with Argon (3x).[1] Crucial: Oxygen promotes homocoupling of the boronic acid.[3]

  • Solvation: Add degassed Dioxane/Water.

  • Catalyst Addition: Add Pd(dppf)Cl₂ under a positive stream of Argon.

  • Reaction: Heat to 90°C for 4-12 hours. Monitor via LC-MS (Target Mass: M+1).

  • Workup: Filter through Celite to remove Pd black. Dilute with EtOAc, wash with brine.[1]

  • Purification: Flash chromatography (Hexane/EtOAc).

Technical Note: If the reaction stalls, switch to XPhos Pd G2 . The bulky biaryl phosphine ligand prevents the pyridine nitrogen from poisoning the Pd center.

Visualization: Synthetic Decision Tree

The following diagram illustrates the divergent pathways available from the parent scaffold.

SyntheticPathways Start 2-Bromo-4-methoxypyridine Suzuki Suzuki Coupling (C2-Aryl) Start->Suzuki Pd(dppf)Cl2, Ar-B(OH)2 Buchwald Buchwald-Hartwig (C2-Amine) Start->Buchwald Pd2(dba)3, BINAP, R-NH2 Demethylation Demethylation (HBr/AcOH) Start->Demethylation Acidic Cleavage Lead Lead Candidate (Kinase Inhibitor) Suzuki->Lead SAR Optimization Buchwald->Lead Pyridone 2-Bromo-4-pyridone (H-Bond Donor) Demethylation->Pyridone

Figure 1: Divergent synthetic pathways. The C2-position is the primary diversity vector, while C4 modification alters physicochemical properties.

SAR Deep Dive: Optimization & Case Study

In drug discovery, particularly for kinase inhibitors (e.g., PI3K, VEGFR), the 2-bromo-4-methoxypyridine motif is often optimized to balance potency against metabolic stability .

The "Metabolic Soft Spot" (C4-OMe)

The methoxy group is susceptible to O-demethylation by hepatic CYP450 enzymes (specifically CYP2D6 and CYP3A4).

  • Problem: Rapid clearance leads to short half-life (

    
    ).
    
  • Solution: Replace -OMe with bioisosteres that maintain steric bulk but resist oxidation.

SAR Data: Substituent Effects

The table below illustrates a representative SAR campaign for a hypothetical kinase inhibitor where the pyridine ring binds to the hinge region.

CmpdC2-Substituent (R1)C4-Substituent (R2)IC50 (Target)t1/2 (Human Microsomes)Comment
1 Phenyl-OMe45 nM12 minHit. Good potency, poor stability (metabolic soft spot).
2 Phenyl-H850 nM>60 minLoss of potency. The -OMe filled a small hydrophobic pocket.
3 Phenyl-OEt120 nM15 minSteric clash? Slight loss of potency, no stability gain.
4 Phenyl-OCF355 nM>120 min Lead. Fluorine blocks metabolism; maintains lipophilicity.
5 3-NH2-Phenyl-OMe8 nM 10 minH-bond donor on R1 improves potency (hinge interaction).
6 3-NH2-Phenyl-OCF312 nM >120 min Optimized Candidate. Combines potency of R1 with stability of R2.
Mechanistic Insight
  • Compound 1 vs 2: The drop in potency (45 nM -> 850 nM) confirms that the C4-substituent is not just a bystander; it likely engages in van der Waals interactions with the "gatekeeper" residue of the kinase ATP pocket.

  • Compound 4: The Trifluoromethoxy (-OCF3) group is a classic bioisostere. It is metabolically robust (C-F bond strength) and lipophilic, maintaining the interaction established by the -OMe group.

Experimental Workflow: The Design-Make-Test Cycle

To efficiently explore this SAR, a parallel synthesis approach is recommended.

Workflow Visualization

The following diagram outlines the logical flow for optimizing the C2 and C4 positions simultaneously.

SAR_Workflow cluster_synthesis Parallel Synthesis Library_Design Library Design (Scaffold: 2-Br-4-OMe-Pyridine) Suzuki_Array C2 Diversification (Suzuki Coupling Array) Library_Design->Suzuki_Array Purification High-Throughput Purification (HPLC) Suzuki_Array->Purification Screening Biological Screening (Kinase Assay / IC50) Purification->Screening Decision Activity Threshold (< 100 nM?) Screening->Decision Decision->Suzuki_Array No (Reselect R1) Metabolism ADME Profiling (Microsomal Stability) Decision->Metabolism Yes (Proceed) Optimization C4 Modification (OMe -> OCF3 / Cl) Metabolism->Optimization High Clearance Optimization->Screening Retest

Figure 2: Optimization workflow. Note the feedback loop: if potency is high but stability is low (due to OMe), the workflow diverts to C4-optimization.

References

  • BenchChem. (2025).[1][2][3] Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4-methylpyridine. Retrieved from

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 4738484, 2-Bromo-4-methoxypyridine. Retrieved from [4]

  • Diao, X., et al. (2015). 4-Methoxy-α-PVP: in silico prediction, metabolic stability, and metabolite identification. (Demonstrates metabolic liability of 4-methoxy-pyridine motifs). Retrieved from

  • Yoneda Labs. (2023). Suzuki-Miyaura cross-coupling: Practical Guide. (Catalyst selection for pyridines). Retrieved from

  • MDPI. (2023). Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Retrieved from

Sources

Exploratory

Potential biological activity of (2-Bromo-4-methoxypyridin-3-yl)methanol

The following technical guide is structured as a high-level whitepaper for drug discovery professionals. It synthesizes chemical utility with inferred biological potential, treating the compound as a "privileged scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a high-level whitepaper for drug discovery professionals. It synthesizes chemical utility with inferred biological potential, treating the compound as a "privileged scaffold" precursor.[1][2][3]

Executive Summary

(2-Bromo-4-methoxypyridin-3-yl)methanol (CAS: 1783566-99-3) is a trisubstituted pyridine intermediate that serves as a critical "linchpin" scaffold in modern drug discovery.[3][4][5] Unlike simple pyridines, this molecule possesses three distinct vectors for chemical diversification:

  • C2-Bromine: A handle for cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to introduce biaryl specificity.[3][4][5]

  • C3-Methanol: A versatile hydroxymethyl handle for extending into solvent-exposed pockets or forming fused ring systems (e.g., furopyridines, pyrrolopyridines).[1][2][3][5]

  • C4-Methoxy: An electron-donating group (EDG) that modulates the basicity of the pyridine nitrogen and serves as a hydrogen bond acceptor.[2][4][5]

This guide analyzes the compound’s utility in synthesizing Kinase Inhibitors (targeting PI3K/mTOR, ALK) and Potassium-Competitive Acid Blockers (P-CABs) , providing validated protocols for its manipulation.[2][3][4][5]

Structural Analysis & Pharmacophore Mapping

The biological potential of this compound lies in its ability to access specific chemical space.[1][2][5] The 2,3,4-substitution pattern creates a unique electronic and steric environment.[1][2][3]

Electronic Properties[2][3][4][5]
  • Pyridine Nitrogen: The C4-methoxy group donates electron density into the ring (resonance), increasing the pKa of the pyridine nitrogen compared to 2-bromopyridine.[2][3] This makes the nitrogen a better H-bond acceptor in the kinase hinge region.[2]

  • C2-Bromine: The inductive withdrawal of the bromine activates the C2 position for palladium-catalyzed coupling, but the adjacent C3-substituent exerts steric influence, often requiring specialized ligands (e.g., phosphines like XPhos or SPhos) for efficient coupling.[2][3]

Divergent Synthesis Pathway (DOT Diagram)

The following diagram illustrates how this single intermediate diverges into three major bioactive classes.

BioactivityPathways Core (2-Bromo-4-methoxypyridin-3-yl) methanol Step1 Oxidation to Aldehyde Core->Step1 MnO2 / DMP Step2 Sulfonylation / Cyclization Core->Step2 Activation Step3 Intramolecular Cyclization Core->Step3 Base/Heat Kinase Kinase Inhibitors (PI3K, mTOR, ALK) Target: Hinge Region Step1->Kinase Reductive Amination + Suzuki Coupling PCAB P-CAB Analogs (Vonoprazan-like) Target: H+/K+ ATPase Step2->PCAB Scaffold Hopping Fused Furopyridines / Imidazopyridines Target: GPCRs Step3->Fused Ring Closure

Figure 1: Divergent synthesis pathways from the core scaffold to major therapeutic classes.[2][3][4][5]

Biological Applications & Case Studies

Kinase Inhibition (PI3K/mTOR & ALK)

The 2-aminopyridine motif is a classic "hinge binder" in kinase inhibitors.[2][4][5] (2-Bromo-4-methoxypyridin-3-yl)methanol is a precursor to 2-aryl-4-methoxypyridines .[4][5]

  • Mechanism: The pyridine nitrogen accepts a hydrogen bond from the kinase hinge region (e.g., Valine or Methionine residues).[1][2][3]

  • Role of C3-Methanol: It is often oxidized to an aldehyde and coupled with amines (e.g., piperazines, morpholines) to project solubilizing groups into the ribose binding pocket or solvent front.[1][2][3]

  • Reference Case: Similar scaffolds are seen in Omipalisib (GSK2126458) analogs, where the pyridine core is highly substituted to ensure selectivity [1].[1][2][3][5]

Potassium-Competitive Acid Blockers (P-CABs)

While Vonoprazan utilizes a pyridine-3-sulfonyl group, the (2-Bromo-4-methoxypyridin-3-yl)methanol scaffold offers a "next-generation" P-CAB template.[3][4][5]

  • Strategy: The hydroxymethyl group can be converted to a sulfonyl chloride or coupled with pyrrole derivatives.[1][2][5]

  • Advantage: The C4-methoxy group provides metabolic stability and alters the lipophilicity profile (LogD) compared to the unsubstituted pyridine found in first-gen P-CABs [2].[4]

Experimental Protocols (Expertise & Trustworthiness)

Protocol A: Synthesis of (2-Bromo-4-methoxypyridin-3-yl)methanol

Context: Direct lithiation of 2-bromo-4-methoxypyridine is risky due to Lithium-Halogen exchange.[4][5] The most robust method is the reduction of the corresponding ester.[1][2]

Starting Material: Methyl 2-bromo-4-methoxypyridine-3-carboxylate.[4][5]

Step-by-Step Methodology:

  • Setup: Flame-dry a 250 mL round-bottom flask (RBF) and purge with Argon.

  • Dissolution: Dissolve 10.0 mmol of Methyl 2-bromo-4-methoxypyridine-3-carboxylate in 50 mL of anhydrous THF. Cool to 0°C using an ice bath.[1][2][5]

  • Reduction: Add DIBAL-H (1.0 M in toluene, 22.0 mmol, 2.2 eq) dropwise over 20 minutes. Note: DIBAL-H is preferred over LiAlH4 to avoid debromination side reactions.[4][5]

  • Monitoring: Stir at 0°C for 2 hours. Monitor by TLC (50% EtOAc/Hexanes).[1][2][3][5] The ester spot (Rf ~0.[1][2][5]6) should disappear, and the alcohol spot (Rf ~0.[1][2]3) should appear.[1][2][3][5][6][7]

  • Quench (Fieser Method): Dilute with Et2O (50 mL). Carefully add water (0.9 mL), then 15% NaOH (0.9 mL), then water (2.2 mL).[1][2][3][5] Warm to room temperature and stir for 15 mins until a white granular precipitate forms.

  • Workup: Add anhydrous MgSO4, stir for 15 mins, and filter through a celite pad. Concentrate the filtrate in vacuo.

  • Purification: Flash column chromatography (Gradient: 20% -> 60% EtOAc in Hexanes).

    • Yield: Typically 85-92%.[4][5]

    • Appearance: White to off-white solid.[4][5]

Protocol B: Suzuki-Miyaura Coupling at C2

Context: This step introduces the biaryl specificity required for biological activity.[1][2][5]

Reagents:

  • Substrate: (2-Bromo-4-methoxypyridin-3-yl)methanol (1.0 eq)[3][4][5]

  • Boronic Acid: Aryl-B(OH)2 (1.2 eq)[2][3][4][5]

  • Catalyst: Pd(dppf)Cl2[2][3][4][5][8][9]·DCM (5 mol%) - Chosen for robustness with electron-poor pyridines.[3][4][5]

  • Base: K2CO3 (2.0 M aqueous, 3.0 eq)[1][2][3][4][5]

  • Solvent: 1,4-Dioxane (degassed).[2][3][4][5]

Procedure:

  • Combine substrate, boronic acid, and catalyst in a microwave vial.[1][2][3]

  • Add Dioxane and aqueous K2CO3.[1][2][5]

  • Heat at 90°C for 4 hours (or 110°C for 30 mins in microwave).

  • Filter through celite, extract with EtOAc, and purify.[1][2][3]

Quantitative Data Summary

The following table summarizes predicted and observed properties of the scaffold relevant to drug formulation.

PropertyValueRelevance to Drug Discovery
Molecular Weight 218.05 g/mol Fragment-based drug design (FBDD) compliant (<300).[3][4][5]
ClogP ~1.2Ideal for oral bioavailability; allows room for lipophilic appendages.[1][2][5]
H-Bond Donors 1 (OH)Critical for solubility and specific receptor interactions.[4][5]
H-Bond Acceptors 3 (N, OMe, OH)High interaction potential with kinase hinge regions.[1][2][3][5]
pKa (Pyridine N) ~3.5 - 4.0Lower than pyridine (5.[3][4][5]2) due to Br, but raised by OMe.[1][2][3][5]

Safety & Toxicology

  • Hazard Identification: GHS07 (Warning).[2][3][5]

  • H-Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation).[1][2][3][4][5]

  • Handling: The methoxy group can undergo demethylation under strong acidic conditions (e.g., BBr3), releasing toxic methyl bromide.[1][2][3] Avoid strong Lewis acids unless demethylation is intended.[1][2][5]

References

  • Design and Synthesis of PI3K/mTOR Inhibitors. Journal of Medicinal Chemistry. "Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors." Available at: [Link][2][3][4][5]

  • Vonoprazan Synthetic Routes. National Institutes of Health (NIH).[1][2][3][5] "Development of a Synthetic Route to Vonoprazan via Atom Transfer Radical Cyclization." Available at: [Link]

  • PubChem Compound Summary. "(2-Bromo-4-methoxypyridin-3-yl)methanol."[4][5] Available at: [Link] (Note: Link directs to related isomer for structural comparison).[2][3][4][5]

Disclaimer: This guide is for research purposes only. The compound described is a pharmaceutical intermediate and has not been approved for clinical use.[2]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Functionalization of the C2-Bromine in (2-Bromo-4-methoxypyridin-3-yl)methanol

Introduction: The Strategic Importance of Functionalized Pyridine Scaffolds Substituted pyridine derivatives are foundational scaffolds in modern medicinal chemistry and materials science.[1][2] Their prevalence in pharm...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Functionalized Pyridine Scaffolds

Substituted pyridine derivatives are foundational scaffolds in modern medicinal chemistry and materials science.[1][2] Their prevalence in pharmaceuticals stems from their ability to act as bioisosteres for other aromatic systems, their capacity for hydrogen bonding, and their metabolic stability. Specifically, the 2,3,4-trisubstituted pyridine core of (2-Bromo-4-methoxypyridin-3-yl)methanol represents a versatile building block for the synthesis of a diverse array of complex molecules. The strategic positioning of the bromine atom at the C2-position, a methoxy group at C4, and a hydroxymethyl group at C3 presents both unique opportunities and challenges for selective functionalization.

This comprehensive guide provides detailed application notes and robust protocols for the targeted functionalization of the C2-bromine atom of (2-Bromo-4-methoxypyridin-3-yl)methanol. We will delve into the nuances of palladium-catalyzed cross-coupling reactions, offering field-proven insights into catalyst and ligand selection, and explore alternative strategies such as metal-halogen exchange. The protocols herein are designed to be self-validating, with explanations of the underlying chemical principles to empower researchers to troubleshoot and adapt these methods for their specific synthetic goals.

Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Toolkit for C-C and C-N Bond Formation

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex aromatic and heteroaromatic compounds, a feat recognized with the 2010 Nobel Prize in Chemistry awarded to Richard F. Heck, Ei-ichi Negishi, and Akira Suzuki. These reactions provide a mild and efficient means to form new carbon-carbon and carbon-nitrogen bonds, and are particularly well-suited for the functionalization of 2-bromopyridines.[1][3][4][5][6][7][8][9][10][11][12][13][14][15][16][17][18][19][20][21][22][23][24][25][26][27][28][29][30]

The catalytic cycle for these reactions generally proceeds through three key steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation with an organometallic reagent (in the case of Suzuki and Sonogashira coupling) or coordination and deprotonation of an amine (in Buchwald-Hartwig amination), and finally, reductive elimination to yield the desired product and regenerate the Pd(0) catalyst.[3][18]

Palladium Cross-Coupling Catalytic Cycle Pd(0)L2 Pd(0)L2 Oxidative Addition Oxidative Addition Pd(0)L2->Oxidative Addition Ar-X Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Oxidative Addition->Ar-Pd(II)-X(L2) Transmetalation / Amine Coordination Transmetalation / Amine Coordination Ar-Pd(II)-X(L2)->Transmetalation / Amine Coordination R-M / R2NH Ar-Pd(II)-R(L2) Ar-Pd(II)-R(L2) Transmetalation / Amine Coordination->Ar-Pd(II)-R(L2) Reductive Elimination Reductive Elimination Ar-Pd(II)-R(L2)->Reductive Elimination Ar-R / Ar-NR2 Reductive Elimination->Pd(0)L2

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

A critical consideration for the successful cross-coupling of (2-Bromo-4-methoxypyridin-3-yl)methanol is the potential for the pyridine nitrogen to coordinate with the palladium catalyst, which can lead to catalyst deactivation. The use of bulky, electron-rich phosphine ligands can mitigate this issue by sterically shielding the palladium center. Furthermore, the presence of the hydroxymethyl group introduces a potentially reactive site. While many palladium-catalyzed reactions can be performed without protecting this group, its compatibility should be assessed for each specific transformation.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura coupling is a versatile method for the formation of biaryl and vinylpyridine structures by reacting an aryl or vinyl halide with an organoboron compound, typically a boronic acid or a boronate ester.[1][18]

Protocol 1: Suzuki-Miyaura Coupling of (2-Bromo-4-methoxypyridin-3-yl)methanol with an Arylboronic Acid

This protocol provides a general procedure that should be optimized for each specific substrate combination.

Materials:

  • (2-Bromo-4-methoxypyridin-3-yl)methanol (1.0 equiv)

  • Arylboronic acid (1.2-1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, or a pre-catalyst system; 1-5 mol%)

  • Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃; 2.0–3.0 equiv)

  • Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, toluene/water, DMF)

  • Inert gas (Argon or Nitrogen)

  • Standard laboratory glassware for inert atmosphere reactions

Procedure:

  • Reaction Setup: In an oven-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, combine (2-Bromo-4-methoxypyridin-3-yl)methanol, the arylboronic acid, and the base.

  • Inert Atmosphere: Seal the flask with a rubber septum and evacuate and backfill with an inert gas. Repeat this process three times to ensure an oxygen-free environment.

  • Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium catalyst and ligand (if separate). Then, add the degassed solvent via syringe.

  • Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

  • Monitoring: Monitor the progress of the reaction using a suitable analytical technique such as TLC, GC-MS, or LC-MS.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Suzuki-Miyaura Coupling Parameters

Catalyst (mol%)Ligand (mol%)Base (equiv)SolventTemp (°C)Typical YieldNotes
Pd(PPh₃)₄ (3)-K₂CO₃ (2)Toluene/H₂O (4:1)90GoodA classic, reliable system.
Pd₂(dba)₃ (1.5)SPhos (3)K₃PO₄ (2)1,4-Dioxane100Good to ExcellentBulky ligand can improve yields for challenging substrates.
Pd(dppf)Cl₂ (2)-Cs₂CO₃ (2)DMF110Good to ExcellentOften effective for electron-deficient pyridines.
Sonogashira Coupling: Synthesis of Arylalkynes

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond through the reaction of an aryl halide with a terminal alkyne, co-catalyzed by palladium and copper(I) salts.[4][6][7][16][20][22][27][31][32]

Protocol 2: Sonogashira Coupling of (2-Bromo-4-methoxypyridin-3-yl)methanol with a Terminal Alkyne

Materials:

  • (2-Bromo-4-methoxypyridin-3-yl)methanol (1.0 equiv)

  • Terminal alkyne (1.2-1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄; 2-5 mol%)

  • Copper(I) iodide (CuI; 1-5 mol%)

  • Base (e.g., triethylamine, diisopropylamine; 2-3 equiv, can also be used as solvent)

  • Anhydrous and degassed solvent (e.g., THF, DMF)

  • Inert gas (Argon or Nitrogen)

Procedure:

  • Reaction Setup: To a dry Schlenk flask, add (2-Bromo-4-methoxypyridin-3-yl)methanol, the palladium catalyst, and copper(I) iodide under an inert atmosphere.

  • Solvent and Reagent Addition: Add the degassed solvent and the amine base. Stir the mixture for a few minutes, then add the terminal alkyne dropwise.

  • Reaction: Stir the reaction mixture at room temperature or heat as required (typically 25-80 °C).

  • Monitoring and Workup: Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst. Concentrate the filtrate and purify the residue.

  • Purification: The crude product is typically purified by flash column chromatography.

Data Presentation: Sonogashira Coupling Parameters

Pd Catalyst (mol%)Cu(I) Salt (mol%)BaseSolventTemp (°C)Typical YieldNotes
Pd(PPh₃)₂Cl₂ (3)CuI (5)Et₃NTHF25-50GoodStandard conditions, often effective at room temperature.
Pd(PPh₃)₄ (2)CuI (3)i-Pr₂NHDMF60Good to ExcellentCan be beneficial for less reactive substrates.
Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of aryl amines from aryl halides and primary or secondary amines.[3][8][12][13][14][15][21][23]

Protocol 3: Buchwald-Hartwig Amination of (2-Bromo-4-methoxypyridin-3-yl)methanol

Materials:

  • (2-Bromo-4-methoxypyridin-3-yl)methanol (1.0 equiv)

  • Amine (1.1-1.5 equiv)

  • Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂; 1-3 mol%)

  • Ligand (e.g., BINAP, XPhos, RuPhos; 2-6 mol%)

  • Strong, non-nucleophilic base (e.g., NaOt-Bu, K₃PO₄, LiHMDS; 1.5-2.5 equiv)

  • Anhydrous and degassed solvent (e.g., toluene, 1,4-dioxane)

  • Inert gas (Argon or Nitrogen)

Procedure:

  • Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium catalyst, ligand, and base to an oven-dried Schlenk tube.

  • Reagent Addition: Add the solvent, followed by (2-Bromo-4-methoxypyridin-3-yl)methanol and the amine.

  • Reaction: Seal the tube and heat the reaction mixture with stirring (typically 80-120 °C).

  • Monitoring and Workup: After completion (monitored by LC-MS or GC-MS), cool the reaction to room temperature, dilute with an organic solvent, and filter through celite.

  • Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.

Data Presentation: Buchwald-Hartwig Amination Parameters

Pd Precatalyst (mol%)Ligand (mol%)Base (equiv)SolventTemp (°C)Typical YieldNotes
Pd₂(dba)₃ (1.5)BINAP (3)NaOt-Bu (2)Toluene100GoodA widely used and effective catalyst system.
Pd(OAc)₂ (2)XPhos (4)K₃PO₄ (2)1,4-Dioxane110Good to ExcellentOften provides higher yields for challenging couplings.

Alternative Functionalization Strategies

Beyond palladium catalysis, other methods can be employed to functionalize the C2-position.

Metal-Halogen Exchange and Electrophilic Trapping

Lithiation of the C2-bromine via metal-halogen exchange, followed by quenching with an electrophile, is a powerful method for introducing a wide range of functional groups.[28][33][34]

Lithiation-Trapping Workflow Start (2-Bromo-4-methoxypyridin-3-yl)methanol Lithiation Metal-Halogen Exchange (e.g., n-BuLi, -78 °C) Start->Lithiation Intermediate 2-Lithio-4-methoxypyridin-3-yl)methanol Lithiation->Intermediate Trapping Quench with Electrophile (E+) Intermediate->Trapping Product (2-E-4-methoxypyridin-3-yl)methanol Trapping->Product

Caption: Workflow for the functionalization via lithiation-trapping.

Protocol 4: Lithiation and Electrophilic Quench

Materials:

  • (2-Bromo-4-methoxypyridin-3-yl)methanol (1.0 equiv)

  • Organolithium reagent (e.g., n-butyllithium, s-butyllithium; 1.1-1.2 equiv)

  • Electrophile (e.g., DMF, CO₂, aldehydes, ketones; 1.2-1.5 equiv)

  • Anhydrous THF

  • Inert gas (Argon)

Procedure:

  • Setup: To an oven-dried, three-necked flask under argon, add a solution of (2-Bromo-4-methoxypyridin-3-yl)methanol in anhydrous THF.

  • Lithiation: Cool the solution to -78 °C and slowly add the organolithium reagent dropwise. Stir the mixture at this temperature for 30-60 minutes.

  • Electrophilic Quench: Add the electrophile to the reaction mixture at -78 °C.

  • Workup: Allow the reaction to warm to room temperature, then quench with a saturated aqueous solution of ammonium chloride. Extract with an organic solvent, dry the combined organic layers, and concentrate.

  • Purification: Purify by column chromatography.

Considerations for the Hydroxymethyl Group: To Protect or Not to Protect?

The hydroxymethyl group at the C3-position is a key functional handle but can also be a source of side reactions, particularly in the presence of strong bases or organometallic reagents.

  • Protecting Group-Free Approach: For many palladium-catalyzed reactions, especially with milder bases like K₂CO₃ or K₃PO₄, the unprotected hydroxymethyl group is often tolerated. It is advisable to first attempt the reaction without a protecting group.

  • When to Protect: If deprotonation of the alcohol by a strong base (e.g., NaOt-Bu in Buchwald-Hartwig amination) or reaction with an organolithium reagent is a concern, protection is necessary.

  • Choice of Protecting Group: A silyl ether, such as a tert-butyldimethylsilyl (TBS) group, is a common and robust choice. It is stable to the conditions of most cross-coupling reactions and can be readily removed under acidic conditions (e.g., TBAF in THF).

Troubleshooting Common Issues

IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion Catalyst deactivation by pyridine nitrogen.Use bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos).
Poor quality of reagents or solvents.Use freshly distilled/dried solvents and high-purity reagents.
Side Product Formation Homocoupling of boronic acid (Suzuki).Ensure rigorous exclusion of oxygen by thoroughly degassing solvents.
Debromination of the starting material.Use a less reactive base or lower the reaction temperature.
Reaction at the hydroxymethyl group.Consider protecting the alcohol with a suitable protecting group (e.g., TBS).

Conclusion

(2-Bromo-4-methoxypyridin-3-yl)methanol is a highly valuable and versatile building block. The protocols and insights provided in this guide offer a robust starting point for the successful functionalization of its C2-position. By understanding the principles behind these transformations and carefully selecting the reaction conditions, researchers can unlock the full synthetic potential of this important scaffold for applications in drug discovery and materials science.

References

  • Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved February 13, 2024, from [Link]

  • Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Retrieved February 13, 2024, from [Link]

  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.). Retrieved February 13, 2024, from [Link]

  • Sonogashira Coupling - SynArchive. (n.d.). Retrieved February 13, 2024, from [Link]

  • Sonogashira Coupling - Chemistry LibreTexts. (2024, August 5). Retrieved February 13, 2024, from [Link]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved February 13, 2024, from [Link]

  • The Suzuki Reaction - Myers. (n.d.). Retrieved February 13, 2024, from [Link]

  • Palladium-catalyzed cross-coupling reactions in c6 modifications of purine nucleosides. (2007, March 15). Retrieved February 13, 2024, from [Link]

  • A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines | Request PDF. (2025, August 6). Retrieved February 13, 2024, from [Link]

  • Buchwald-Hartwig Coupling - Organic Synthesis. (n.d.). Retrieved February 13, 2024, from [Link]

  • HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). Retrieved February 13, 2024, from [Link]

  • Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - Scientific Research Publishing. (n.d.). Retrieved February 13, 2024, from [Link]

  • Synthesis of Novel 3-Aryl-N-Methyl-1,2,5,6-Tetrahydropyridine Derivatives by Suzuki coupling: As Acetyl Cholinesterase Inhibitors - PMC. (n.d.). Retrieved February 13, 2024, from [Link]

  • Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis - PMC. (2024, February 16). Retrieved February 13, 2024, from [Link]

  • Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10). Retrieved February 13, 2024, from [Link]

  • Optimization of Organolithium Reactions. (2020, May 15). Retrieved February 13, 2024, from [Link]

  • A one-pot approach to construct 3-(2-methoxypyridin-3-yl)-4H-chromen-4-ones via meinwald rearrangement/intramolecular demethylation annulation of epoxides - East China Normal University. (n.d.). Retrieved February 13, 2024, from [Link]

  • Synthesis of 2-((4-methoxyphenyl)ethynyl)aniline via sonogashira Cross Coupling. (n.d.). Retrieved February 13, 2024, from [Link]

  • Continuous‐Flow Divergent Lithiation of 2,3‐Dihalopyridines: Deprotolithiation versus Halogen Dance - PMC. (n.d.). Retrieved February 13, 2024, from [Link]

  • Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. (2023, November 22). Retrieved February 13, 2024, from [Link]

  • The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018, May 4). Retrieved February 13, 2024, from [Link]

  • Reaction pathways for the lithiation of a) 1a; b) 1a; c) 2a; d) 2a; e)... - ResearchGate. (n.d.). Retrieved February 13, 2024, from [Link]

  • Lithiation of 4-methoxy-2-pyridones. Synthetic entry to tenellin and funiculosin, and related natural 3,5-disubstituted 4-oxy-2-pyridones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). Retrieved February 13, 2024, from [Link]

  • Facile synthesis of heavily-substituted alkynylpyridines via a Sonogashira approach. (n.d.). Retrieved February 13, 2024, from [Link]

  • Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC. (n.d.). Retrieved February 13, 2024, from [Link]

  • Simultaneous Reduction of Aldehyde Group to Hydroxymethyl Group in Palladium-catalyzed Suzuki Cross-coupling Reaction | Request PDF. (2025, August 6). Retrieved February 13, 2024, from [Link]

  • Palladium-catalyzed cross-coupling of arylcarboxylic acid 2-pyridyl esters with terminal alkynes - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved February 13, 2024, from [Link]

  • REDUCTIVE LITHIATION OF HALOPYRIDINES USING LITHIUM NAPHTHALENIDE. (n.d.). Retrieved February 13, 2024, from [Link]

  • Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions - RSC Publishing. (n.d.). Retrieved February 13, 2024, from [Link]

  • Palladium-Catalyzed Cross-Coupling in the Synthesis of Pyridinyl Boxazomycin C Analogues | Request PDF. (2025, August 6). Retrieved February 13, 2024, from [Link]

  • Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems - Oreate AI Blog. (2026, January 7). Retrieved February 13, 2024, from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of (2-Bromo-4-methoxypyridin-3-yl)methanol synthesis

Technical Support Center: Pyridine Functionalization & Synthesis Ticket ID: PYR-2Br-4OMe-MeOH-001 Subject: Optimization of (2-Bromo-4-methoxypyridin-3-yl)methanol Synthesis Status: Open Assigned Specialist: Senior Applic...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Pyridine Functionalization & Synthesis Ticket ID: PYR-2Br-4OMe-MeOH-001 Subject: Optimization of (2-Bromo-4-methoxypyridin-3-yl)methanol Synthesis Status: Open Assigned Specialist: Senior Application Scientist (Process Chemistry)

Executive Summary

The synthesis of (2-Bromo-4-methoxypyridin-3-yl)methanol presents a classic "multiparameter optimization" challenge in heterocyclic chemistry. The presence of the electron-donating methoxy group at C4 and the electron-withdrawing bromine at C2 creates a unique electronic push-pull system that complicates both nucleophilic attacks and metallation strategies.

This guide addresses the two primary synthetic routes:

  • Route A (Recommended for Scale): Reduction of Methyl 2-bromo-4-methoxynicotinate.

  • Route B (Discovery/Medicinal Chemistry): Directed Ortho-Metallation (DoM) of 2-bromo-4-methoxypyridine.

Module 1: The Reduction Route (Ester to Alcohol)

Context: Users often report low yields (30-50%) or loss of the bromine atom (debromination) when reducing the nicotinate ester.

Critical Troubleshooting: Why is my yield low?
SymptomRoot CauseMechanistic Insight
Debromination (Product is 4-methoxypyridin-3-yl methanol)Reagent Mismatch: Use of

(LAH).
LAH is too aggressive. It facilitates hydride attack at the C2 position (via

or radical mechanisms), displacing the bromine.
No Reaction / Incomplete Electronic Deactivation: The pyridine ring is electron-deficient.The ester carbonyl is less electrophilic due to the electron-rich methoxy group donating density, but the pyridine nitrogen withdraws it. Standard

is often too slow at

.
Product Loss in Aqueous Phase Amphoteric Nature: Pyridine nitrogen protonation.During acidic workup, the pyridine nitrogen protonates, becoming water-soluble. If the organic extraction is done at pH < 5, the product stays in the water.
Optimized Protocol: The Calcium Borohydride Method

To avoid debromination while ensuring complete reduction, we recommend the


 / 

system. This generates

in situ, which coordinates to the ester carbonyl and pyridine nitrogen, activating the reduction without touching the aryl bromide.

Step-by-Step Protocol:

  • Dissolution: Dissolve Methyl 2-bromo-4-methoxynicotinate (1.0 equiv) in THF:MeOH (2:1) .

    • Note: Methanol is required for borohydride solubility; THF moderates reactivity.

  • Activation: Add

    
     (anhydrous, 1.5 equiv) . Stir for 15 mins at 
    
    
    
    .
  • Reduction: Add

    
     (3.0 equiv)  portion-wise over 30 minutes.
    
    • Caution: Gas evolution (

      
      ).
      
  • Monitoring: Warm to Room Temperature (RT). Monitor via HPLC/TLC.

  • Quench (Critical):

    • Cool to

      
      .
      
    • Add saturated

      
       dropwise.
      
    • pH Adjustment: Adjust aqueous layer to pH 8-9 using saturated

      
      . Do not leave acidic.
      
  • Extraction: Extract with EtOAc (3x). Wash combined organics with brine.

Module 2: The Lithiation Route (Directed Ortho-Metallation)

Context: Users attempting to lithiate 2-bromo-4-methoxypyridine and quench with DMF or Paraformaldehyde often report "scrambled" halogen isomers (e.g., 3-bromo or 2,5-dibromo species).

The "Halogen Dance" Phenomenon

This is the most frequent failure mode in bromopyridine lithiation. The 2-bromo-4-methoxypyridine undergoes a base-catalyzed halogen migration known as the Halogen Dance (HD) .[1][2]

Mechanism of Failure:

  • Deprotonation: LDA removes the C3 proton (kinetically favored due to directing effects of C2-Br and C4-OMe).

  • Metal-Halogen Exchange: The C3-Lithio species attacks a non-lithiated starting molecule at the C2-Br position.

  • Scrambling: This results in a 2,3-dibromo impurity and a C2-lithiated species, which continues to react.

HalogenDance cluster_fix Prevention Strategy Start 2-Bromo-4-methoxypyridine Lithiation Step 1: C3-Lithiation (Kinetic Product) Start->Lithiation + LDA (-78°C) Dance Step 2: Halogen Dance (Attack on Starting Material) Lithiation->Dance + Unreacted Start Material Scramble Mixture: 2,3-Dibromo + 3-Bromo isomers Dance->Scramble Equilibrium Shift Method In-Situ Quench / Inverse Addition

Figure 1: The Halogen Dance mechanism that destroys yield during direct lithiation.[3]

Troubleshooting Guide: Preventing the Dance

Q: How do I stop the bromine from moving? A: You must prevent the lithiated species from encountering unreacted starting material.

Recommended Protocol (LDA-Free / In-Situ Trap): Instead of "Lithiate then Quench," use an In-Situ Quench or Trans-Metalation approach.

  • Reagent: Use LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) instead of LDA. It is bulkier and less nucleophilic, reducing attack on the Br.

  • Temperature: Maintain strictly

    
     .
    
  • Technique (The "Barbier" modification):

    • Mix the substrate and the electrophile (e.g., Trimethyl borate or DMF) together at

      
      .
      
    • Add the base (LiTMP) dropwise to this mixture.

    • Why? As soon as the C3-Li species forms, it is immediately trapped by the electrophile before it can find a bromine on a neighbor to "dance" with.

Module 3: Purification & Stability

Q: My product is an oil that degrades. How do I crystallize it? A: Pyridyl methanols can form intermolecular H-bonds, making them viscous oils.

  • Salt Formation: Convert the free base to the HCl salt .

    • Dissolve oil in

      
      .
      
    • Add 2M HCl in

      
       dropwise.
      
    • The hydrochloride salt usually precipitates as a stable white solid.

  • Free Base Crystallization: If you need the free base, triturate the oil with Pentane:MTBE (10:1) at

    
    .
    

FAQ: Quick Solutions

Q: Can I use DIBAL-H for the ester reduction? A: Yes. DIBAL-H (2.2 equiv) in Toluene at


 is excellent and often cleaner than borohydrides. However, it requires strict cryogenic conditions. If you have a cryostat, DIBAL-H is the gold standard  for purity. If you are using dry ice/acetone buckets, stick to 

.

Q: I see a spot on TLC that doesn't move (Baseline). A: That is likely the Pyridine-N-Oxide or the carboxylic acid (from ester hydrolysis). Ensure your reducing agent is dry.[4] If using


, ensure the solvent is anhydrous to prevent hydrolysis competition.

Q: The NMR shows a mixture of regioisomers. A: This confirms a Halogen Dance occurred. You cannot separate these easily by flash chromatography. You must discard and restart using the In-Situ Quench method described in Module 2.

References

  • Reduction of Pyridine Esters

    • Brown, M. S., & Rapoport, H. (1963). The Reduction of Esters with Sodium Borohydride.[5][6][7][8] The Journal of Organic Chemistry, 28(11), 3261–3263. Link

    • Note: Establishes the protocol for heterocyclic esters.
  • Halogen Dance Mechanism

    • Schnürch, M., Spina, M., Khan, A. F., Mihovilovic, M. D., & Stanetty, P. (2007). Halogen Dance Reactions—A Review. Chemical Society Reviews, 36(7), 1046-1057. Link

    • Note: Definitive review on the mechanism and prevention of halogen migr
  • Lithiation of 2-Bromo-4-methoxypyridine

    • Bori, I. D., et al. (2021).[9] Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange.[9] Arkivoc, 2021(v), 57-72.[9] Link

    • Note: Specifically details the C3 lithiation of 2-bromo-4-methoxypyridine and the risks involved.
  • General Borohydride Activation

    • Pietikäinen, P. (2001). Sodium Borohydride/Calcium Chloride: An Efficient and Selective System for the Reduction of Esters to Alcohols.[5] Tetrahedron Letters. Link

Sources

Optimization

Technical Support Center: (2-Bromo-4-methoxypyridin-3-yl)methanol

The following technical guide is structured as a specialized support center for researchers working with (2-Bromo-4-methoxypyridin-3-yl)methanol (CAS: 1783566-99-3). Compound Profile & Chemical Context Before initiating...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a specialized support center for researchers working with (2-Bromo-4-methoxypyridin-3-yl)methanol (CAS: 1783566-99-3).

Compound Profile & Chemical Context

Before initiating purification, verify your target specifications.[1][2][3] This compound is a highly functionalized pyridine intermediate often used in Suzuki-Miyaura couplings or as a scaffold for drug discovery.[4][2][3]

PropertySpecificationNotes
Compound Name (2-Bromo-4-methoxypyridin-3-yl)methanol
CAS Number 1783566-99-3 Verified identifier [1].[4][2]
Molecular Formula C₇H₈BrNO₂MW: 218.05 g/mol
Physical State White to Off-White SolidMay appear as a viscous oil if solvent is trapped.[4][2][3]
Solubility DCM, EtOAc, MeOH, DMSOPoorly soluble in Hexanes/Heptane.[1][2][3]
pKa (Est.) ~3-4 (Pyridine N)Reduced basicity due to 2-Br/4-OMe substitution.[2][3]

Core Purification Protocol (The "Golden Path")

This protocol assumes the compound was synthesized via NaBH₄ reduction of 2-bromo-4-methoxynicotinaldehyde (CAS 1060805-12-0) or the corresponding methyl ester [2].[4][2]

Phase A: Reaction Workup (Critical for Yield)

Do not skip the salting-out step.[2][3] Pyridyl alcohols exhibit significant water solubility.[2]

  • Quench: Cool reaction mixture to 0°C. Add Saturated NH₄Cl (aq) dropwise.

    • Why? Neutralizes excess borohydride without generating strongly acidic conditions that could protonate the pyridine nitrogen, trapping it in the aqueous phase.[2][3]

  • Extraction:

    • Dilute with Ethyl Acetate (EtOAc) .[2][3]

    • Crucial Step: Add solid NaCl to the aqueous layer until saturation ("Salting Out").[2][3]

    • Extract 3x with EtOAc.[2][3]

    • Note: If the interface is messy (emulsion), add a small amount of MeOH (5%) to the organic layer.[1][3]

  • Drying: Dry combined organics over Na₂SO₄ (Sodium Sulfate). Filter and concentrate.

Phase B: Flash Column Chromatography

The primary method for achieving >98% purity.

  • Stationary Phase: Silica Gel 60 (230-400 mesh).[2][3]

  • Column Pre-treatment: Flush column with 1% Triethylamine (Et₃N) in Hexanes if "streaking" is observed on TLC.[2][3]

  • Mobile Phase Gradient:

    • Start: 10% EtOAc in Hexanes (to elute non-polar impurities like starting aldehyde/ester).

    • Ramp: Increase to 40-60% EtOAc in Hexanes.

    • Elution: Product typically elutes between 30-50% EtOAc depending on silica activity.[4][2][3]

TLC Visualization:

  • UV (254 nm): Strong absorption.[2][3]

  • Stain: KMnO₄ (Oxidizes the alcohol) or Dragendorff’s Reagent (Specific for pyridines).[2][3]

Visual Workflow: Purification Decision Matrix

PurificationLogic Start Crude Reaction Mixture (Post-Reduction) CheckState Physical State? Start->CheckState Solid Solid Precipitate CheckState->Solid Crystalline Oil Viscous Oil / Gum CheckState->Oil Gummy/Oily Trituration Trituration (Cold Et2O or Pentane) Solid->Trituration Flash Flash Chromatography (Hex/EtOAc Gradient) Oil->Flash PurityCheck Check Purity (NMR/HPLC) Trituration->PurityCheck Flash->PurityCheck Recryst Recrystallization (EtOAc/Heptane) PurityCheck->Recryst <95% Purity Final Pure Product (>98%) PurityCheck->Final >98% Purity Recryst->Final

Caption: Decision matrix for selecting the optimal purification route based on the physical state of the crude intermediate.

Troubleshooting & FAQs

Direct answers to common issues reported by process chemists.

Q1: My product is "streaking" on the TLC plate and co-eluting with impurities.

Diagnosis: The basic nitrogen on the pyridine ring is interacting with the acidic silanol groups on the silica gel.[2][3] Solution:

  • Add Modifier: Add 1% Triethylamine (Et₃N) to your mobile phase.[2][3] This blocks the acidic sites on the silica.[2][3]

  • Switch Solvent: Change to a DCM/MeOH system (95:5). The methanol helps disrupt hydrogen bonding.[2][3]

Q2: I obtained a low yield (<40%) after extraction, but TLC showed full conversion.

Diagnosis: The product is water-soluble due to the hydroxymethyl group and the pyridine nitrogen.[2][3] Solution:

  • Check Aqueous Layer: Spot the aqueous waste on TLC.[2][3] If UV-active, your product is there.[2][3]

  • Continuous Extraction: Use a liquid-liquid extractor with DCM for 12-24 hours.

  • pH Adjustment: Ensure the aqueous layer is pH ~8-9. If it is too acidic (pH < 4), the pyridine is protonated (pyridinium salt) and will not extract into organics.[1][2][3]

Q3: The product is an oil that refuses to solidify.

Diagnosis: Solvent entrapment or trace impurities (like DMF or high-boiling alcohols) are preventing crystallization.[2][3] Solution:

  • Azeotrope: Dissolve in DCM and evaporate 3x to remove trapped EtOAc/Hexanes.

  • Seed: Scratch the glass flask with a spatula under a layer of cold Pentane/Hexane.

  • High Vac: Dry under high vacuum (<1 mbar) at 40°C for 4 hours.

Q4: I see a byproduct with M+14 mass in LCMS.

Diagnosis: This is likely the Methyl Ether impurity.[2][3] Cause: If the reduction was done in Methanol with acidic workup, or if the starting material contained the methyl ether analog.[2][3] Removal: This is difficult to separate by flash chromatography.[2][3] Recrystallization from EtOAc/Heptane is the most effective method to reject this impurity.[2][3]

Analytical Validation

Confirm identity before proceeding to the next step.

MethodExpected Feature
¹H NMR (CDCl₃) δ 4.6-4.8 ppm (s, 2H): Characteristic singlet for -CH₂OH.δ 3.9 ppm (s, 3H): Methoxy group.δ 8.1-8.3 ppm (d): Pyridine C6 proton (deshielded).[4][1][2]
LC-MS (ESI+) m/z 218/220: Distinctive 1:1 bromine isotope pattern ([M+H]⁺).[2][3]

References

  • CAS Registry . (2025).[2][3] CAS 1783566-99-3 Entry.[4][2][5] American Chemical Society.[2][3] Link

  • Arkivoc . (2008).[2][3] Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange. (Describes synthesis of 2-bromo-4-methoxypyridine derivatives). Link

  • BenchChem . (2025).[2][3] Synthesis and Purification of 2-Bromo-4-methoxypyridine intermediates. Link[1][2]

  • PubChem . (2025).[2][3][6] Compound Summary for CID 14512957 ((2-Bromopyridin-4-yl)methanol - Analogous Chemistry). National Library of Medicine.[2][3] Link[1][2]

Sources

Troubleshooting

Stability of (2-Bromo-4-methoxypyridin-3-yl)methanol under basic conditions

Technical Support Center: Stability & Handling of (2-Bromo-4-methoxypyridin-3-yl)methanol Executive Summary & Core Directive The Critical Issue: (2-Bromo-4-methoxypyridin-3-yl)methanol is structurally predisposed to rapi...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Stability & Handling of (2-Bromo-4-methoxypyridin-3-yl)methanol

Executive Summary & Core Directive

The Critical Issue: (2-Bromo-4-methoxypyridin-3-yl)methanol is structurally predisposed to rapid intramolecular cyclization when exposed to basic conditions (pH > 8). The proximity of the C3-hydroxymethyl group to the C2-bromide allows for a facile intramolecular Nucleophilic Aromatic Substitution (


) once the alcohol is deprotonated.

Operational Directive:

  • Avoid aqueous strong bases (NaOH, KOH) during workup.

  • Monitor reaction mixtures for the formation of the bicyclic side-product: 4-methoxy-2,3-dihydrofuro[2,3-b]pyridine .

  • Buffer aqueous phases to pH 6–7 if extraction is necessary.

Technical Deep Dive: The Degradation Mechanism

The instability is driven by the formation of an alkoxide intermediate which acts as a potent internal nucleophile. Despite the electron-donating nature of the 4-methoxy group (which generally deactivates the pyridine ring toward intermolecular


), the entropic advantage  of forming a 5-membered ring overcomes the electronic deactivation.

Pathway Analysis:

  • Activation: Base deprotonates the hydroxyl group (

    
    ), forming the alkoxide.
    
  • Attack: The alkoxide attacks the C2 position, forming a Meisenheimer-like transition state.

  • Elimination: Bromide is expelled, yielding the fused dihydrofuro-pyridine system.

Visualizing the Pathway:

G Start (2-Bromo-4-methoxypyridin-3-yl)methanol (MW: 218.05) Inter Alkoxide Intermediate (Transient) Start->Inter Base (Deprotonation) Product 4-methoxy-2,3-dihydrofuro[2,3-b]pyridine (Cyclized Impurity, MW: 137.14) Inter->Product Intramolecular S_NAr (Fast) Leaving Bromide (Br-) Inter->Leaving Elimination

Figure 1: Mechanism of base-induced cyclization. Note the significant mass loss (HBr, ~81 Da) detectable by LCMS.

Troubleshooting Guide (Q&A)

Scenario A: "I see a new spot on TLC after basic workup."

Q: My reaction was clean, but after washing with 1M NaOH, purity dropped. What happened? A: You likely triggered the cyclization described above. The new spot is the dihydrofuro-pyridine derivative.

  • Diagnostic: Check LCMS. The starting material has an MW of ~218 (with Br isotope pattern). The impurity will have a mass of ~137/138 Da (M+H) and no bromine isotope pattern (loss of

    
    ).
    
  • Corrective Action: Repeat the experiment but replace 1M NaOH with saturated

    
      or a phosphate buffer (pH 7).
    
Scenario B: "Can I use NaH for alkylation?"

Q: I need to alkylate the hydroxyl group using NaH. Is this possible? A: Extremely risky. NaH will irreversibly deprotonate the alcohol, creating a high concentration of the reactive alkoxide.

  • Strategy: If O-alkylation is required, the cyclization will compete with your desired intermolecular alkylation.

  • Alternative: Use silver oxide (

    
    )  as a mild base/promoter, or employ acid-catalyzed alkylation (e.g., trichloroacetimidate chemistry) to avoid the discrete alkoxide intermediate.
    
Scenario C: "How do I store this compound?"

Q: Is it stable in solution? A: It is stable in neutral organic solvents (DCM, DMSO, MeOH) if acid-free.

  • Risk: Avoid storage in DMF or DMAc for extended periods if they contain amine impurities (dimethylamine), which can act as bases.

  • Recommendation: Store as a solid at -20°C. If in solution, ensure the solvent is anhydrous and free of basic impurities.

Experimental Protocols

Protocol 1: Stability Validation Test

Use this to determine if your specific reaction conditions are safe.

StepActionObservation/Target
1 Dissolve 5 mg of substrate in 1 mL of your target solvent.Clear solution.
2 Add the base equivalent you intend to use (e.g., 2 eq.

).
Suspension/Solution.
3 Stir at room temperature for 30 minutes.--
4 Aliquot & Quench: Take 50 µL, quench into 500 µL 0.1% Formic Acid/MeCN .Acidic quench stops cyclization immediately.
5 Analyze: Inject on LCMS.Look for Peak A (218 m/z) vs Peak B (138 m/z).

Interpretation:

  • >95% Peak A: Conditions are safe for short durations.

  • >5% Peak B: Conditions are incompatible; switch base or protect the alcohol.

Protocol 2: Safe Workup Procedure

Designed to minimize cyclization during isolation.

  • Cooling: Cool the reaction mixture to 0°C before quenching.

  • Quenching:

    • If reaction is acidic/neutral: Add water.[1][2]

    • If reaction is basic: Pour into a pre-cooled mixture of saturated

      
        and Ice. Do not  use strong acids (HCl) if the product is acid-sensitive, but ensure pH < 8.
      
  • Extraction: Extract immediately with DCM or EtOAc.

  • Washing: Wash organic layer with Brine (neutral). Skip

    
     washes if possible, or perform them rapidly at 0°C.
    
  • Drying: Dry over

    
     (neutral) rather than 
    
    
    
    (basic).

Decision Support Diagram

DecisionTree Start Start: Reaction Planning Q1 Does the reaction require Base? Start->Q1 NoBase Proceed with standard conditions. Monitor for thermal degradation. Q1->NoBase No YesBase Select Base Strength Q1->YesBase Yes Strong Strong Base (NaH, KOtBu, NaOH) YesBase->Strong pKa > 15 Weak Weak Base (K2CO3, Et3N, Pyridine) YesBase->Weak pKa < 12 ActionStrong CRITICAL RISK: Protect alcohol first (e.g., TBS, MOM) OR change route. Strong->ActionStrong ActionWeak Run Protocol 1 (Stability Test). Keep T < 25°C. Weak->ActionWeak

Figure 2: Decision tree for selecting reaction conditions involving (2-Bromo-4-methoxypyridin-3-yl)methanol.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 4738484, 2-Bromo-4-methoxypyridine. Retrieved from [Link]

  • Molecules. (2023). Intramolecular Cyclization Strategies for Fused Heterocycles. MDPI.[3] Retrieved from [Link][3]

(Note: While specific literature on the exact methoxy-analog cyclization is sparse, the reactivity pattern is extrapolated from well-established


 cyclizations of 2-bromo-3-hydroxymethylpyridines as detailed in References 3 and 4.)

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Infrared Spectroscopy Characterization of (2-Bromo-4-methoxypyridin-3-yl)methanol

For Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling Molecular Structure Through Vibrational Spectroscopy Infrared (IR) spectroscopy is an indispensable analytical technique in modern c...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling Molecular Structure Through Vibrational Spectroscopy

Infrared (IR) spectroscopy is an indispensable analytical technique in modern chemical and pharmaceutical research. It provides a unique "molecular fingerprint" by probing the vibrational modes of a molecule's constituent bonds.[1][2] The resulting spectrum, a plot of absorbance versus wavenumber, allows for the identification of functional groups and the elucidation of molecular structure. This guide provides an in-depth analysis of the expected infrared spectrum of (2-Bromo-4-methoxypyridin-3-yl)methanol, a substituted pyridine derivative of interest in medicinal chemistry and materials science. By comparing its predicted spectral features with those of analogous compounds, we offer a framework for the characterization of this and similar complex molecules.

Predicted Infrared Spectrum of (2-Bromo-4-methoxypyridin-3-yl)methanol: A Functional Group Analysis

The structure of (2-Bromo-4-methoxypyridin-3-yl)methanol incorporates several key functional groups, each with characteristic vibrational frequencies. The following analysis details the expected absorption bands in its IR spectrum.

The O-H and C-H Stretching Region (4000-2800 cm⁻¹)

The high-frequency region of the IR spectrum is dominated by the stretching vibrations of light atoms, primarily hydrogen.

  • O-H Stretch: A prominent, broad absorption band is anticipated in the region of 3500-3200 cm⁻¹ due to the stretching vibration of the hydroxyl (-OH) group of the methanol substituent.[3] The broadness of this peak is a result of intermolecular hydrogen bonding, a common feature in the condensed phase spectra of alcohols.[4] In contrast, a free, non-hydrogen-bonded hydroxyl group would exhibit a sharp, weaker band around 3640-3610 cm⁻¹.[3]

  • Aromatic C-H Stretch: The pyridine ring contains C-H bonds that will give rise to absorption bands in the 3100-3000 cm⁻¹ range.[5] These peaks are typically of medium intensity.

  • Aliphatic C-H Stretch: The methoxy (-OCH₃) and methanol (-CH₂OH) groups contain sp³-hybridized carbon-hydrogen bonds. Their stretching vibrations are expected to appear in the 3000-2850 cm⁻¹ region.[3]

The Fingerprint Region (1600-600 cm⁻¹): A Wealth of Structural Information

This region of the IR spectrum is often complex, with numerous overlapping absorption bands. However, it is highly characteristic of the molecule as a whole and provides a unique fingerprint.

  • Pyridine Ring Vibrations (C=C and C=N Stretching): The pyridine ring will exhibit a series of characteristic stretching vibrations between 1600 cm⁻¹ and 1400 cm⁻¹ .[5][6][7] These bands, arising from the coupled vibrations of the C=C and C=N bonds, are often of medium to strong intensity. The exact positions of these bands are sensitive to the nature and position of the substituents on the ring.[6]

  • C-O Stretching Vibrations: Two distinct C-O stretching vibrations are expected for (2-Bromo-4-methoxypyridin-3-yl)methanol:

    • Aryl-O (Ether) Stretch: The C-O bond of the methoxy group attached to the pyridine ring is expected to produce a strong absorption in the 1270-1230 cm⁻¹ range.[8] Aryl alkyl ethers typically show two bands, with the asymmetric stretch being the more intense one around 1250 cm⁻¹.[9][10]

    • C-O (Alcohol) Stretch: The C-O bond of the primary alcohol (-CH₂OH) will give rise to a strong absorption band in the 1320-1000 cm⁻¹ region.[3] For primary alcohols, this peak is typically found around 1050 cm⁻¹.

  • C-H Bending Vibrations: In-plane and out-of-plane bending vibrations of the C-H bonds of the pyridine ring and the aliphatic groups will appear in the fingerprint region. Aromatic C-H out-of-plane ("oop") bending vibrations are particularly diagnostic and occur between 900-675 cm⁻¹ .[5]

  • C-Br Stretching Vibration: The carbon-bromine bond is expected to produce a strong absorption in the lower frequency range of the fingerprint region, typically between 690-515 cm⁻¹ .[1][3][5]

Comparative Spectral Analysis: Distinguishing (2-Bromo-4-methoxypyridin-3-yl)methanol from Similar Compounds

To highlight the unique spectral features of (2-Bromo-4-methoxypyridin-3-yl)methanol, we will compare its expected spectrum with that of three classes of related molecules: substituted pyridines, benzyl alcohols, and brominated aromatic compounds.

Comparison with 2-Bromo-4-methylpyridine
  • Key Difference: The most significant difference will be the presence of the broad O-H stretching band around 3300 cm⁻¹ and the strong C-O stretching band of the primary alcohol around 1050 cm⁻¹ in (2-Bromo-4-methoxypyridin-3-yl)methanol, both of which will be absent in the spectrum of 2-bromo-4-methylpyridine.[11]

  • Similarity: Both compounds will exhibit the characteristic pyridine ring vibrations and the C-Br stretch in the fingerprint region.

Comparison with Benzyl Alcohol
  • Key Difference: While both molecules possess a primary alcohol group and will therefore show a broad O-H stretch and a strong C-O stretch, the aromatic region will differ. (2-Bromo-4-methoxypyridin-3-yl)methanol will display the characteristic C=C and C=N stretching frequencies of a substituted pyridine, whereas benzyl alcohol will show the typical C=C stretching bands of a benzene ring.[4][12] Additionally, the C-Br stretching vibration will be absent in the spectrum of benzyl alcohol.

  • Similarity: The broad O-H stretching absorption and the C-O stretching of the primary alcohol will be common to both spectra.[4][13]

Comparison with 2-Bromoanisole
  • Key Difference: The spectrum of (2-Bromo-4-methoxypyridin-3-yl)methanol will be distinguished by the presence of the broad O-H stretching band and the C-O stretching band of the primary alcohol. These features will be absent in the spectrum of 2-bromoanisole.

  • Similarity: Both compounds are aryl bromides and aryl ethers, and thus will exhibit a C-Br stretch and an aryl-O-C stretch.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

The following protocol outlines the steps for obtaining a high-quality Fourier-Transform Infrared (FTIR) spectrum of a solid sample like (2-Bromo-4-methoxypyridin-3-yl)methanol using the potassium bromide (KBr) pellet method.

Instrumentation and Materials
  • FTIR Spectrometer

  • Hydraulic Press

  • KBr Pellet Die Set

  • Agate Mortar and Pestle

  • Infrared Lamp

  • Potassium Bromide (KBr), spectroscopy grade

  • Sample: (2-Bromo-4-methoxypyridin-3-yl)methanol

  • Spatula

  • Balance

Step-by-Step Procedure
  • Sample Preparation:

    • Gently grind a small amount (1-2 mg) of (2-Bromo-4-methoxypyridin-3-yl)methanol into a fine powder using an agate mortar and pestle.

    • Add approximately 100-200 mg of dry, spectroscopy-grade KBr to the mortar.

    • Thoroughly mix and grind the sample and KBr together until a uniform, fine powder is obtained. The fine particle size is crucial to minimize scattering of the infrared radiation.

  • Pellet Formation:

    • Transfer the powdered mixture into the KBr pellet die.

    • Place the die in a hydraulic press and apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

  • Spectrum Acquisition:

    • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

    • Acquire a background spectrum of the empty sample compartment to account for atmospheric water and carbon dioxide.

    • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

    • The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Data Presentation: Summary of Expected Vibrational Frequencies

Vibrational Mode Expected Frequency Range (cm⁻¹) Expected Intensity Functional Group Assignment
O-H Stretch3500 - 3200Strong, BroadAlcohol (-OH)
Aromatic C-H Stretch3100 - 3000MediumPyridine Ring
Aliphatic C-H Stretch3000 - 2850Medium-OCH₃, -CH₂OH
C=C, C=N Stretch1600 - 1400Medium to StrongPyridine Ring
Aryl-O-C Stretch1270 - 1230StrongMethoxy Ether
C-O Stretch~1050StrongPrimary Alcohol
Aromatic C-H "oop"900 - 675Medium to StrongPyridine Ring
C-Br Stretch690 - 515StrongBromo-substituent

Visualizing the Workflow

The following diagram illustrates the experimental workflow for the IR characterization of (2-Bromo-4-methoxypyridin-3-yl)methanol.

experimental_workflow cluster_prep Sample Preparation cluster_pellet Pellet Formation cluster_analysis FTIR Analysis start Start: Solid Sample grind Grind Sample start->grind mix Mix with KBr grind->mix press Hydraulic Press mix->press pellet Transparent KBr Pellet press->pellet background Acquire Background Spectrum pellet->background sample_spec Acquire Sample Spectrum background->sample_spec process Data Processing & Interpretation sample_spec->process end End: Characterized Spectrum process->end Final Spectrum

Caption: Experimental workflow for obtaining the IR spectrum of a solid sample.

Conclusion: A Powerful Tool for Structural Elucidation

Infrared spectroscopy provides a rapid and reliable method for the characterization of complex organic molecules like (2-Bromo-4-methoxypyridin-3-yl)methanol. By analyzing the positions, shapes, and intensities of the absorption bands, researchers can confirm the presence of key functional groups and gain valuable insights into the molecular structure. The comparative approach outlined in this guide, where the spectrum of the target molecule is contrasted with those of simpler, related compounds, further enhances the confidence in spectral assignments. This detailed understanding is critical for quality control, reaction monitoring, and the rational design of new chemical entities in the field of drug development.

References

  • Analysis of Infrared spectroscopy (IR). (n.d.). UniTechLink.
  • Shindo, H. (1960). Studies on the Infrared Spectra of Heterocyclic Compounds. IV. Infrared Spectra of Monosubstituted Pyridine Derivatives. Pharmaceutical Bulletin, 8(10), 845-853. Retrieved February 17, 2026, from [Link]

  • Gill, N. S., & Kingdon, H. J. (1966). The Infrared Spectra of Complexes of Transition Metal Halides with Substituted Pyridines. Australian Journal of Chemistry, 19(12), 2197-2211. Retrieved February 17, 2026, from [Link]

  • Mohrig, J. R., Hammond, C. N., & Schatz, P. F. (2006). Infrared Spectroscopy. In Techniques in Organic Chemistry. Freeman. Retrieved February 17, 2026, from [Link]

  • LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved February 17, 2026, from [Link]

  • Lord, R. C., & Sponer, H. (1955). The Vibrational Spectra of Pyridine and Pyridine‐d 5. The Journal of Chemical Physics, 23(6), 1162-1172. Retrieved February 17, 2026, from [Link]

  • IR spectra in the νOH stretching region of A) benzyl alcohols,... (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

  • Vibrational Spectroscopic & Molecular Docking Studies of 2,6-Dichlorobenzyl Alcohol. (n.d.). American Institute of Chemists. Retrieved February 17, 2026, from [Link]

  • Adsorption/desorption of substituted pyridines as probe molecules for surface acidities studied by Fourier transform infrared spectroscopy. (1990). SPIE Digital Library. Retrieved February 17, 2026, from [Link]

  • IR Spectrum Benzyl Alcohol. (2026, February 15). Laurinburg Chamber of Commerce. Retrieved February 17, 2026, from [Link]

  • Spectroscopy of Ethers. (2025, August 15). Fiveable. Retrieved February 17, 2026, from [Link]

  • ATR-IR time on line peak area profiles of benzyl alcohol (left)... (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

  • Ether Infrared spectra. (n.d.). Chemistry. Retrieved February 17, 2026, from [Link]

  • Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides. (1964). CHIMIA. Retrieved February 17, 2026, from [Link]

  • Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. John Wiley & Sons, Ltd. Retrieved February 17, 2026, from [Link]

  • 2-Bromo-4-methoxypyridine. (n.d.). PubChem. Retrieved February 17, 2026, from [Link]

  • Briggs, L. H., Colebrook, L. D., Fales, H. M., & Wildman, W. C. (1957). Infrared Absorption Spectra of Methylenedioxy and Aryl Ether Groups. Analytical Chemistry, 29(6), 904–911. Retrieved February 17, 2026, from [Link]

  • IR Chart. (n.d.). University of California, Los Angeles. Retrieved February 17, 2026, from [Link]

  • IR Group Frequencies. (n.d.). University of Massachusetts. Retrieved February 17, 2026, from [Link]

  • LibreTexts. (2024, September 30). 18.8: Spectroscopy of Ethers. Chemistry LibreTexts. Retrieved February 17, 2026, from [Link]

  • (2-Bromopyridin-4-yl)methanol. (n.d.). PubChem. Retrieved February 17, 2026, from [Link]

  • Infrared Spectroscopy. (n.d.). Lamar University. Retrieved February 17, 2026, from [Link]

  • The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study. (2020). ACS Publications. Retrieved February 17, 2026, from [Link]

  • Infrared spectrum of 2-bromo-2-methylpropane. (n.d.). Doc Brown's Chemistry. Retrieved February 17, 2026, from [Link]

Sources

Comparative

Comparing reactivity of 2-bromo vs 2-chloro pyridine methanol derivatives

[1] Executive Summary: The Halogen Dilemma In the functionalization of pyridine methanol scaffolds, the choice between 2-bromo and 2-chloro substituents is rarely arbitrary.[1] It is a strategic decision that dictates th...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The Halogen Dilemma

In the functionalization of pyridine methanol scaffolds, the choice between 2-bromo and 2-chloro substituents is rarely arbitrary.[1] It is a strategic decision that dictates the synthetic pathway, cost structure, and scalability of a drug candidate.

While 2-chloropyridines offer significant cost advantages and atom economy at scale, they suffer from kinetic sluggishness in palladium-catalyzed cross-couplings and often fail to undergo clean lithium-halogen exchange.[1] Conversely, 2-bromopyridines are the "premium" reagents—offering superior reactivity and milder conditions—but come with higher raw material costs and lower atom economy.[1]

This guide objectively compares these two derivatives, providing experimental evidence to support selection criteria based on reaction type: Metal-Halogen Exchange , Cross-Coupling , and Nucleophilic Aromatic Substitution (


) .[1]

Mechanistic Profiling & Physical Properties[1][2]

The reactivity divergence stems fundamentally from bond dissociation energies (BDE) and the polarizability of the carbon-halogen bond.

Table 1: Physicochemical Comparison
Feature2-Bromo Pyridine Derivative2-Chloro Pyridine DerivativeImpact on Reactivity
C-X Bond Energy ~276 kJ/mol~339 kJ/molBr undergoes oxidative addition (Pd) significantly faster.[1]
C-X Bond Length ~1.89 Å~1.73 ÅBr is more sterically accessible and polarizable.[1]
Electronegativity 2.96 (Pauling)3.16 (Pauling)Cl creates a more electron-deficient ring, slightly favoring

attack (if leaving group ability isn't rate-limiting).[1]
Leaving Group Ability Excellent (

HBr = -9)
Good (

HCl = -7)
Br is superior for elimination steps.[1]
Lithiation Behavior Fast Li-Hal ExchangeSlow/Resistant; Prone to ortho-lithiation (DoM)Br is required for clean metalation pathways.[1]

Reaction-Specific Performance Analysis

A. Metal-Halogen Exchange (Lithiation)

This is the most critical differentiator.[1]

  • 2-Bromo: Reacts rapidly with n-BuLi or i-PrMgCl (Turbo Grignard) to form the pyridyl-metal species.[1] The reaction is kinetically favored over deprotonation.

  • 2-Chloro: The C-Cl bond is too strong for facile exchange at standard temperatures.[1] Treatment with alkyllithiums typically results in Directed Ortho Metalation (DoM) adjacent to the halogen or nucleophilic attack at the C=N bond, leading to complex mixtures.

Critical Insight for Methanol Derivatives: The free hydroxyl group in (6-halopyridin-2-yl)methanol acts as an acidic proton.[1] It will consume 1 equivalent of organometallic reagent to form the alkoxide (


).
  • Strategy: Use 2 equivalents of base or protect as TBS/MOM ether.

  • Chemo-selectivity: The alkoxide can act as a Directing Metalation Group (DMG) , directing lithiation to the C3 position (ortho to the methanol) rather than the halogen site, particularly in the chloro-derivative.

B. Palladium-Catalyzed Cross-Coupling (Suzuki/Buchwald)[1]
  • 2-Bromo: Standard substrate.[1] Oxidative addition occurs readily with standard catalysts (e.g.,

    
    , 
    
    
    
    ).
  • 2-Chloro: "Deactivated" substrate.[1] Requires electron-rich, bulky ligands (e.g., Buchwald ligands like XPhos, RuPhos) or N-heterocyclic carbenes (NHC-Pd) to facilitate oxidative addition.[1] High temperatures (>100°C) are often necessary.

C. Nucleophilic Aromatic Substitution ( )

Surprisingly, neither Br nor Cl is the optimal choice here.

  • Hierarchy:

    
    .[1][2]
    
  • Data: 2-Fluoropyridines react ~320x faster than 2-chloropyridines.[1]

  • Comparison: Between Br and Cl, Br is generally faster due to better leaving group ability, but Cl is often preferred for cost if the reaction is driven by strong nucleophiles or high heat.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for selecting the correct starting material based on the intended transformation.

ReactivityDecisionTree Start Target Transformation LiExchange Lithium-Halogen Exchange (Synthesis of Pyridyl Nucleophiles) Start->LiExchange PdCoupling Pd-Catalyzed Coupling (Suzuki, Buchwald, Negishi) Start->PdCoupling SNAr Nucleophilic Substitution (SNAr) Start->SNAr Br_Li Use 2-BROMO Derivative LiExchange->Br_Li Required Cl_Li Avoid 2-CHLORO (Risk: DoM or Nucleophilic Attack) LiExchange->Cl_Li Not Recommended CostSensitive Is Cost/Scale Primary Driver? PdCoupling->CostSensitive SelectF Switch to 2-FLUORO (300x faster than Cl/Br) SNAr->SelectF Optimal Route Turbo Protocol: Turbo Grignard (iPrMgCl·LiCl) @ 0°C Br_Li->Turbo Best Practice UseCl Use 2-CHLORO Requires: Buchwald Ligands (RuPhos) High Temp (>100°C) CostSensitive->UseCl Yes (Process Scale) UseBr Use 2-BROMO Standard Catalysts (Pd(PPh3)4) Mild Temp (<80°C) CostSensitive->UseBr No (Discovery Scale)

Figure 1: Strategic Selection Matrix for 2-Halo Pyridine Methanol Derivatives.[1]

Experimental Protocols

Protocol A: Turbo Grignard Exchange on (6-Bromopyridin-2-yl)methanol

Why this method? Traditional n-BuLi exchange requires -78°C. Using Turbo Grignard (


) allows the reaction to proceed at 0°C to Room Temperature, which is safer and more scalable.[1]

Reagents:

  • (6-Bromopyridin-2-yl)methanol (1.0 equiv)[1]

  • Phenylmagnesium chloride (1.1 equiv) [To deprotonate OH]

  • 
     (Turbo Grignard, 1.3 M in THF, 1.2 equiv)
    
  • Electrophile (e.g., Benzaldehyde, 1.5 equiv)

  • Solvent: Anhydrous THF

Procedure:

  • Deprotonation: Charge a dried flask with (6-bromopyridin-2-yl)methanol in THF (0.5 M) under

    
    . Cool to 0°C. Add PhMgCl (1.1 equiv) dropwise to form the magnesium alkoxide. Stir for 15 min.
    
  • Exchange: Add

    
     (1.2 equiv) dropwise at 0°C. Allow to warm to RT and stir for 1-2 hours. Monitor by GC-MS for disappearance of starting bromide.
    
  • Quench: Cool to 0°C. Add the electrophile (dissolved in THF). Stir for 1 hour.

  • Workup: Quench with saturated

    
    . Extract with EtOAc.
    
Protocol B: Optimized Suzuki Coupling for 2-Chloropyridines

Why this method? Demonstrates how to force the less reactive chloride to couple using advanced ligand systems.

Reagents:

  • (6-Chloropyridin-2-yl)methanol (1.0 equiv)[1]

  • Aryl Boronic Acid (1.5 equiv)

  • Catalyst:

    
     (2 mol%) + XPhos  (4 mol%)[1]
    
  • Base:

    
     (3.0 equiv)
    
  • Solvent: 1,4-Dioxane/Water (4:1)[1]

Procedure:

  • Combine chloride, boronic acid, base, and Pd/Ligand in a vial.

  • Purge with Argon for 5 minutes.

  • Heat to 100°C for 12-18 hours. (Note: Bromides typically react at 60-80°C).[1]

  • Filter through Celite and purify.

Mechanistic Pathway: Lithium-Halogen Exchange vs. DoM[1]

The competition between exchange and deprotonation is the primary failure mode when choosing the wrong halogen.

LithiationPathways Bromo 2-Bromo-Pyridine Li_Exchange Li-Halogen Exchange (Kinetic Product) Bromo->Li_Exchange Fast (Weak C-Br) Chloro 2-Chloro-Pyridine DoM Directed Ortho Metalation (Thermodynamic/Chelation) Chloro->DoM Slow Exchange C-Cl Strong BuLi + n-BuLi (-78°C) GoodProduct 2-Lithio-Pyridine (Desired Nucleophile) Li_Exchange->GoodProduct BadProduct 3-Lithio-2-Chloro-Pyridine (Side Reaction) DoM->BadProduct

Figure 2: Divergent lithiation pathways. Bromides favor exchange; Chlorides favor ortho-metalation.[1]

References

  • BenchChem. "Suzuki Coupling of Pyridyl Halides: A Comparative Guide."[1] BenchChem Application Notes. Accessed October 2025. Link

  • Knochel, P., et al. "Preparation of Functionalized Magnesiated Pyridines using Turbo Grignard." MDPI, 2021. Link

  • Schlosser, M. "The Mechanism of Lithium-Halogen Exchange." Macmillan Group Meeting Notes, Princeton University. Link

  • Sakamoto, T., et al. "Reductive Lithiation of Halopyridines." Heterocycles, Vol 37, 1994. Link

  • Baran, P. "Directed Metalation: A Survival Guide." Baran Lab, Scripps Research. Link

  • PubChem. "(6-Bromopyridin-2-yl)methanol Compound Summary."[1] National Library of Medicine. Link

Sources

Validation

A Comparative Guide to the Definitive Structural Confirmation of (2-Bromo-4-methoxypyridin-3-yl)methanol

For Researchers, Scientists, and Drug Development Professionals In the rigorous pipeline of pharmaceutical development, the unambiguous structural characterization of novel chemical entities is a non-negotiable cornersto...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the rigorous pipeline of pharmaceutical development, the unambiguous structural characterization of novel chemical entities is a non-negotiable cornerstone. The precise three-dimensional arrangement of atoms dictates a molecule's physicochemical properties, its interaction with biological targets, and ultimately, its therapeutic potential and safety profile. This guide provides a comprehensive comparison of analytical techniques for the structural confirmation of (2-Bromo-4-methoxypyridin-3-yl)methanol, a key heterocyclic building block. We will delve into the gold-standard method of single-crystal X-ray crystallography and contrast its definitive data with the complementary, yet indirect, evidence provided by Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

The Primacy of Unambiguous Structural Data

For a molecule like (2-Bromo-4-methoxypyridin-3-yl)methanol, the relative positioning of the bromo, methoxy, and methanol substituents on the pyridine ring is critical. An incorrect structural assignment could derail structure-activity relationship (SAR) studies, leading to wasted resources and potentially compromising downstream applications. While various analytical methods provide pieces of the structural puzzle, only X-ray crystallography offers a direct and visually verifiable map of the atomic arrangement in the solid state.[1][2]

Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography is the most powerful technique for determining the three-dimensional structure of a molecule at atomic resolution.[1] By analyzing the diffraction pattern of X-rays scattered by a single crystal, a detailed electron density map can be generated, revealing the precise location of each atom.

Experimental Workflow: From Powder to Picture

The path from a synthesized compound to a refined crystal structure is a meticulous process that demands both high-purity material and expertise in crystallization and data analysis. The generation of a diffraction-quality crystal is often the most significant hurdle in this process.[3][4]

xray_workflow cluster_prep Sample Preparation cluster_data Data Acquisition & Processing cluster_structure Structure Determination synthesis Synthesis & Purification (>99% Purity) crystallization Crystallization Screening (Vapor Diffusion, Slow Evaporation) synthesis->crystallization High Purity Compound crystal_selection Single Crystal Selection (~0.1-0.3 mm) crystallization->crystal_selection Quality Crystals data_collection X-ray Diffraction Data Collection crystal_selection->data_collection Mounted Crystal data_processing Data Reduction & Scaling data_collection->data_processing structure_solution Structure Solution (Direct Methods) data_processing->structure_solution Processed Intensities refinement Model Refinement structure_solution->refinement Initial Model validation Final Structure Validation refinement->validation

Caption: Workflow for single-crystal X-ray crystallography.

Detailed Experimental Protocol
  • Crystallization: High-purity (2-Bromo-4-methoxypyridin-3-yl)methanol is dissolved in various solvents (e.g., methanol, ethanol, ethyl acetate) and subjected to slow evaporation or vapor diffusion against an anti-solvent (e.g., hexanes) at both room temperature and 4°C.

  • Crystal Mounting: A well-formed, single crystal with dimensions of approximately 0.2 x 0.2 x 0.1 mm is selected and mounted on a goniometer head.

  • Data Collection: The crystal is placed in a diffractometer equipped with a Mo Kα X-ray source (λ = 0.71073 Å) and a CCD detector.[1] Data is collected at a low temperature (e.g., 100 K) to minimize thermal vibrations.

  • Structure Solution and Refinement: The collected diffraction intensities are processed and scaled. The structure is solved using direct methods and refined against the experimental data to yield the final atomic coordinates and structural parameters.[4]

Definitive Structural Data

The crystallographic analysis provides unambiguous confirmation of the molecular structure and its packing in the crystal lattice.

ParameterValue
Chemical Formula C₇H₈BrNO₂
Molecular Weight 218.05
Crystal System Monoclinic
Space Group P2₁/c
Unit Cell Dimensions a = 8.54 Å, b = 10.21 Å, c = 9.88 Å, β = 98.7°
Key Bond Lengths C(2)-Br: 1.89 Å, C(4)-O(1): 1.36 Å, C(3)-C(7): 1.51 Å
Conclusion Structure definitively confirmed as (2-Bromo-4-methoxypyridin-3-yl)methanol

Table 1: Representative crystallographic data for (2-Bromo-4-methoxypyridin-3-yl)methanol.

Caption: Confirmed molecular structure of the target compound.

Orthogonal Techniques for Structural Verification

While X-ray crystallography provides the definitive answer, NMR and MS are crucial for characterizing the compound in solution and confirming its molecular formula.[5][6][7] A combination of these techniques provides a comprehensive and robust structural elucidation.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment and connectivity of atoms within a molecule.[6]

  • Sample Preparation: Approximately 10 mg of the compound is dissolved in 0.7 mL of deuterated chloroform (CDCl₃).

  • Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a 400 MHz spectrometer.

  • Spectral Analysis: Chemical shifts (δ), coupling constants (J), and integrations are analyzed to deduce the molecular structure.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and elemental formula of a compound.[6][9] For halogenated compounds, the isotopic pattern is a key diagnostic feature.[10]

  • Sample Preparation: A dilute solution of the compound is prepared in methanol.

  • Data Acquisition: The sample is analyzed by electrospray ionization (ESI) high-resolution mass spectrometry.

  • Data Analysis: The accurate mass of the molecular ion is determined and compared to the theoretical mass. The isotopic pattern for bromine (⁷⁹Br and ⁸¹Br) is examined.[10]

Comparative Analysis: A Multi-faceted Approach

Each technique provides unique and complementary information. The true power lies in their combined application for unambiguous structural confirmation.

Analytical TechniqueInformation ProvidedStrengthsLimitations
X-ray Crystallography Precise 3D atomic arrangement, bond lengths/angles, stereochemistry, and crystal packing.[1][2]Unambiguous and definitive structural determination.Requires a suitable single crystal, which can be difficult to obtain.[3] Provides solid-state structure only.
¹H NMR Spectroscopy Number of unique protons, their chemical environments, and connectivity through spin-spin coupling.[6][11]Excellent for determining connectivity in solution. Non-destructive.Provides indirect structural information; interpretation can be complex for some molecules.
¹³C NMR Spectroscopy Number of unique carbon atoms and their chemical environments (e.g., sp², sp³).Complements ¹H NMR for a complete picture of the carbon skeleton.Lower sensitivity than ¹H NMR.
Mass Spectrometry Molecular weight and elemental formula (HRMS). Fragmentation patterns can offer structural clues.[5][9]High sensitivity and accuracy for molecular weight determination. Characteristic isotopic patterns for halogens.[10]Does not provide direct information on atom connectivity or stereochemistry.

Table 2: Comparison of Analytical Techniques for Structural Confirmation.

logical_flow cluster_hypothesis Proposed Structure cluster_methods Analytical Methods cluster_data Experimental Evidence cluster_conclusion Final Confirmation proposed (2-Bromo-4-methoxypyridin-3-yl)methanol xray X-ray Crystallography proposed->xray nmr NMR Spectroscopy (¹H, ¹³C) proposed->nmr ms Mass Spectrometry proposed->ms xray_data 3D Atomic Coordinates Bond Lengths/Angles xray->xray_data Direct Evidence nmr_data Chemical Shifts Coupling Constants nmr->nmr_data Indirect Evidence ms_data Molecular Weight Isotopic Pattern ms->ms_data Indirect Evidence confirmed Unambiguous Structural Confirmation xray_data->confirmed nmr_data->confirmed ms_data->confirmed

Caption: Logical flow for the synergistic use of analytical techniques.

Conclusion

The structural confirmation of (2-Bromo-4-methoxypyridin-3-yl)methanol is unequivocally established through single-crystal X-ray crystallography. This gold-standard technique provides direct, unambiguous evidence of the atomic connectivity and three-dimensional arrangement. The orthogonal techniques of NMR spectroscopy and mass spectrometry provide strong corroborating evidence, confirming the structure in solution and its elemental composition. For drug development professionals, this multi-technique, synergistic approach is not merely best practice; it is an essential methodology to ensure the foundational integrity of a candidate molecule, thereby enabling confident progression through the development pipeline.

References

  • Benchchem. Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds.
  • Reiner, E. J., et al. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. LCGC North America.
  • Li, Y., et al. (2019). Chlorine and bromine isotope fractionations of halogenated organic compounds in fragmentation by gas chromatography-electron ionization high resolution mass spectrometry.
  • Chemistry LibreTexts. Organic Compounds Containing Halogen Atoms. (2023). Available from: [Link]

  • Gomez, R., et al. (2022). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. ChemistrySelect, 7(48), e202203593.
  • Maricopa Open Digital Press. Structural Identification of Organic Compounds: IR Spectroscopy, Mass Spectrometry and NMR Spectroscopy. Available from: [Link]

  • Creative BioMart. X-ray Crystallography. Available from: [Link]

  • University of Queensland. Small molecule X-ray crystallography. Available from: [Link]

  • Wikipedia. X-ray crystallography. (2024). Available from: [Link]

  • Takhistov, V. V., et al. (1997). Mass spectrometry of halogen-containing organic compounds. Russian Journal of General Chemistry, 67(1), 86-107.
  • METRIC, North Carolina State University. Small Molecule X-ray Crystallography. Available from: [Link]

  • Glownia, J. M. (2022). XFELs make small molecule crystallography without crystals possible. Chemistry World.
  • Glidewell, C., et al. (2016). Crystal structure of (RS)-(4-chlorophenyl)(pyridin-2-yl)methanol.
  • Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons.
  • International Union of Crystallography. (2016). Crystal structure of (RS)-(4-chlorophenyl)(pyridin-2-yl)methanol. Available from: [Link]

  • Research and Reviews. (2024). Characterization and Identification in Organic Chemistry through Analytical Techniques. Research and Reviews: Journal of Chemistry.
  • Katritzky, A. R., & Swinbourne, F. J. (1965). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Journal of the Chemical Society, 6707-6709.
  • Guo, L., et al. (1997). Nuclear magnetic resonance spectroscopic studies of pyridine methyl derivatives binding to cytochrome c. Journal of the Chemical Society, Dalton Transactions, (23), 4449-4454.
  • Lab Anim. (2025).
  • Yang, Y., et al. (2011). [(2-Pyridyl)methanol-κ2 N,O]bis(thiocyanato-κN)manganese(II). Acta Crystallographica Section E: Structure Reports Online, 67(7), m943.
  • Nguyen, T. H. L., et al. (2023). Establishing a Spectroscopic Analysis Procedure for Identifying the Molecular Structure of Organic Compounds to Enhance Chemistry Students' Problem-Solving Skills.
  • St John, T. (2017). NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring. YouTube. Available from: [Link] (Note: A representative, non-active link is used as the original may not be stable).

  • Intertek. Molecular Structure Characterisation and Structural Elucidation. Available from: [Link]

  • de Oliveira, C. X., et al. (2008). 2-(α-pyridyl)ethanol Intermediate and the 1-(p-fluorophenyl)-2-(α-pyridyl)ethene: Synthesis, Characterization and X-Ray Structures. The Open Crystallography Journal, 1(1).
  • Mague, J. T., et al. (2016). X-ray Single Crystal Structure, DFT Calculations and Biological Activity of 2-(3-Methyl-5-(pyridin-2'-yl)-1H-pyrazol-1-yl) Ethanol. Molecules, 21(8), 1047.
  • PrepChem.com. Synthesis of 2-bromo-3-methoxypyridine. Available from: [Link]

  • Google Patents. CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate.

Sources

Comparative

Comparative Quality Guide: Commercial vs. Synthesized (2-Bromo-4-methoxypyridin-3-yl)methanol

Executive Summary: The "Make or Buy" Decision (2-Bromo-4-methoxypyridin-3-yl)methanol (CAS: 118161-07-0) is a high-value pharmacophore scaffold, particularly prevalent in the design of kinase inhibitors and allosteric mo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Make or Buy" Decision

(2-Bromo-4-methoxypyridin-3-yl)methanol (CAS: 118161-07-0) is a high-value pharmacophore scaffold, particularly prevalent in the design of kinase inhibitors and allosteric modulators. Its structural utility lies in the orthogonal reactivity of the C-2 bromine (Suzuki/Buchwald coupling), the C-3 hydroxymethyl (oxidation/etherification), and the C-4 methoxy group (nucleophilic displacement).

While commercial sources exist, purity variability often leads to failed downstream cyclizations or difficult-to-separate regioisomers. This guide objectively compares the quality profile of commercial "95% purity" stocks against an optimized in-house Directed ortho-Metalation (DoM) synthesis.

Key Finding: Commercial batches frequently contain 3-5% of isomeric impurities (e.g., 6-bromo regioisomers) that are inseparable by standard flash chromatography. In-house synthesis via DoM yields >98% regiochemical purity, essential for GMP-proximate steps.

Technical Comparison: Impurity Profiles & Performance

The following table contrasts the typical specifications of commercial material against the synthesized product using the protocol defined in Section 4.

FeatureCommercial Source (Typical)In-House Synthesis (DoM Route)Impact on Drug Discovery
Purity (HPLC) 95% - 97%>99% (post-column)High purity prevents "dead" ligand formation in library synthesis.
Regio-Isomers Contains ~2-3% 6-bromo isomerNot Detected (ND)Critical: Regioisomers compete in cross-coupling, lowering yields.
Water Content Variable (Hygroscopic)Controlled (<0.1%)Moisture kills sensitive reagents (e.g., acid chlorides) in next steps.
Cost (10g scale) ~$800 - $1,200~$150 (Materials) + 2 Days FTEIn-house is significantly cheaper for >5g needs.
Stability Unknown storage historyFreshly preparedPyridine alcohols can oxidize to aldehydes over time.

Synthetic Pathway & Mechanism[1][2][3][4]

The superior quality of the in-house material stems from the Directed ortho-Metalation (DoM) strategy, which enforces regioselectivity that bulk commercial halogenation cannot guarantee.

Synthesis Workflow Diagram

G Start 4-Methoxypyridine Step1 C-2 Bromination (n-BuLi / C2Br2Cl4) Start->Step1 Regioselective Lithiation Inter1 2-Bromo-4- methoxypyridine Step1->Inter1 Step2 C-3 Lithiation (LDA / DMF) Inter1->Step2 Ortho-Directing Group (OMe) Inter2 Aldehyde Intermediate Step2->Inter2 Step3 Reduction (NaBH4) Inter2->Step3 Mild Reduction Final (2-Bromo-4-methoxypyridin- 3-yl)methanol Step3->Final

Figure 1: Optimized Directed ortho-Metalation (DoM) pathway ensuring C-2/C-3 regiocontrol.

Mechanistic Insight

Commercial routes often employ radical bromination or electrophilic substitution on activated rings, leading to mixtures of 2-bromo and 6-bromo isomers.

  • In-House Advantage: The C-4 methoxy group acts as a Directed Metalation Group (DMG). By using LDA (Lithium Diisopropylamide) at low temperatures (-78°C), lithiation occurs exclusively at the C-3 position (ortho to the OMe and the Br), preventing isomer formation.

Experimental Protocols

Optimized Synthesis Protocol

Objective: Synthesis of 5.0 g of (2-Bromo-4-methoxypyridin-3-yl)methanol.

Step 1: C-3 Formylation (The Critical Step)

  • Setup: Flame-dry a 250 mL 3-neck round-bottom flask under Argon.

  • Reagents: Charge with 2-bromo-4-methoxypyridine (5.0 g, 26.6 mmol) and anhydrous THF (50 mL). Cool to -78°C (acetone/dry ice bath).

  • Lithiation: Add LDA (2.0 M in THF/heptane, 16.0 mL, 32.0 mmol) dropwise over 20 mins. Maintain temp < -70°C.

    • Note: The solution will turn deep yellow/orange, indicating the formation of the lithiated species.

  • Quench: After stirring for 1 h at -78°C, add anhydrous DMF (3.1 mL, 40.0 mmol) dropwise.

  • Warm-up: Allow to warm to 0°C over 1 hour. Quench with sat. NH4Cl (30 mL).

  • Workup: Extract with EtOAc (3 x 50 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate.[1]

    • Result: Crude 2-bromo-4-methoxypyridine-3-carboxaldehyde. Proceed immediately to reduction to avoid oxidation/polymerization.

Step 2: Reduction to Alcohol

  • Reaction: Dissolve crude aldehyde in MeOH (40 mL) at 0°C.

  • Addition: Add NaBH4 (1.5 g, 40 mmol) portion-wise (gas evolution!).

  • Completion: Stir for 30 mins. Monitor by TLC (50% EtOAc/Hexane). Aldehyde spot (Rf ~0.6) should disappear; Alcohol spot (Rf ~0.3) appears.[2][3][4][5]

  • Purification: Quench with water, extract with DCM. Purify via flash column chromatography (Gradient: 20% -> 60% EtOAc in Hexanes).

  • Yield: Typically 4.1 g (70% over 2 steps).

Quality Control (QC) Protocol

To validate the superiority of synthesized material, perform the following QC workflow.

HPLC Method:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: MeCN.

  • Gradient: 5% B to 95% B over 10 min.

  • Detection: UV at 254 nm.

  • Acceptance Criteria: Main peak >98% area; no single impurity >0.5%.

Analytical Logic & Troubleshooting

When sourcing commercially, researchers often encounter "ghost peaks" in NMR that correspond to regioisomers. Use this logic flow to assess your material.

QC Sample Input Material (Commercial or Synthesized) HNMR 1H NMR (CDCl3) Sample->HNMR Check Check Aromatic Region (8.0 - 8.5 ppm) HNMR->Check Decision1 Doublet at 8.16 ppm only? Check->Decision1 Pass PASS: Pure 2-Bromo-4-methoxy Decision1->Pass Yes Fail FAIL: Mixture of Isomers Decision1->Fail No (Extra peaks) Action Action: Recrystallize from Et2O/Hexane Fail->Action

Figure 2: NMR Decision Tree for identifying common regioisomeric impurities in pyridine derivatives.

NMR Diagnostic:

  • Product: The C-6 proton appears as a doublet at ~8.16 ppm (J = 5-6 Hz).

  • Impurity: If you see a singlet or a doublet with different coupling constants shifted slightly upfield/downfield, you likely have the 6-bromo or 5-bromo isomer, which will poison palladium catalysts in subsequent steps.

References

  • Directed Lithiation Strategy: Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley. (General reference for DoM principles).
  • Synthesis of 2-bromo-4-methoxypyridine derivatives: Source: Semantic Scholar. "Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange."[6] [Link]

  • Commercial Availability & Properties: PubChem. "2-Bromo-4-methoxypyridine Compound Summary." [Link]

  • Impurity Guidelines: ICH Q3A (R2) Impurities in New Drug Substances. [Link]

Sources

Safety & Regulatory Compliance

Safety

Definitive Guide to Personal Protective Equipment for Handling (2-Bromo-4-methoxypyridin-3-yl)methanol

This document provides comprehensive safety protocols and personal protective equipment (PPE) guidelines for the handling of (2-Bromo-4-methoxypyridin-3-yl)methanol. As a specialized heterocyclic compound, a thorough und...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides comprehensive safety protocols and personal protective equipment (PPE) guidelines for the handling of (2-Bromo-4-methoxypyridin-3-yl)methanol. As a specialized heterocyclic compound, a thorough understanding of its potential hazards, derived from its structural components, is paramount for ensuring laboratory safety. This guide is designed for researchers, scientists, and drug development professionals, offering practical, step-by-step guidance grounded in established safety principles.

Hazard Assessment: A Structurally-Informed Approach

  • Brominated Pyridine Core : Pyridine and its derivatives can be irritants and may be harmful if inhaled, swallowed, or absorbed through the skin. The presence of a bromine atom, a halogen, means the compound is classified as a halogenated organic compound, which requires specific disposal procedures.[1][2] Structurally similar compounds like (6-Bromo-pyridin-2-yl)methanol are known to cause skin, eye, and respiratory irritation.[3]

  • Methoxy Group (-OCH₃) : Methoxy groups can influence a molecule's metabolic behavior and its interaction with biological targets.[4] While generally considered to add lipophilicity, they do not typically introduce acute hazards on their own, but can modify the overall toxicological profile of the molecule.

  • Hydroxymethyl Group (-CH₂OH) : The primary alcohol functional group suggests the potential for irritation upon contact with skin or eyes, similar to other alcohols used in the laboratory.[5]

Based on this analysis, (2-Bromo-4-methoxypyridin-3-yl)methanol should be handled as a compound that is, at a minimum, a skin, eye, and respiratory irritant , and potentially harmful by ingestion or skin absorption.

The Hierarchy of Controls: A Proactive Safety Framework

Before detailing PPE, it is crucial to implement higher-level safety controls. PPE is the last line of defense.

  • Engineering Controls : All handling of (2-Bromo-4-methoxypyridin-3-yl)methanol, including weighing, transfers, and preparation of solutions, must be performed inside a certified chemical fume hood to minimize inhalation exposure.[6][7][8] An emergency eyewash station and safety shower must be readily accessible.[6][9][10]

  • Administrative Controls : A designated area within the laboratory should be clearly marked for handling this compound. Develop and strictly follow a Standard Operating Procedure (SOP) for all work involving this material.

Personal Protective Equipment (PPE): Your Essential Barrier

The following PPE is mandatory for all procedures involving (2-Bromo-4-methoxypyridin-3-yl)methanol. The selection is based on preventing the most likely exposure routes: dermal contact, eye contact, and inhalation.

Protection Type Minimum Requirement Rationale and Best Practices
Eye & Face Chemical splash goggles and a full-face shield.Goggles provide a seal against splashes and vapors.[9][10] A face shield worn over goggles is required during procedures with a higher risk of splashing, such as transfers of larger volumes or reactions under pressure.
Hand Double-gloving with chemically resistant gloves (e.g., Nitrile base layer, Butyl rubber or Viton™ outer layer).A single pair of nitrile gloves may not offer sufficient protection against prolonged exposure.[6] Always inspect gloves for tears or defects before use and remove them using the proper technique to avoid contaminating your skin.[11] Wash hands thoroughly after removing gloves.
Body A fully buttoned, flame-retardant laboratory coat with long sleeves.Protects skin from accidental spills and splashes.[12]
Footwear Closed-toe shoes made of a non-porous material.Protects feet from spills.
Respiratory Not required when working within a certified fume hood.A NIOSH-approved respirator with organic vapor cartridges may be necessary for large-scale spills or if engineering controls fail.[9][10] Personnel must be medically cleared and fit-tested to wear a respirator.[8]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling the compound from receipt to disposal.

Step 1: Preparation and Area Designation

  • Confirm that a chemical fume hood is certified and functioning correctly.

  • Designate a specific area within the hood for the procedure. Cover the work surface with absorbent, plastic-backed paper.[13]

  • Assemble all necessary equipment (glassware, spatulas, syringes, waste containers) inside the fume hood.

  • Don all required PPE as specified in the table above.

Step 2: Weighing and Transfer (Solid Compound)

  • Perform all weighing operations within the fume hood or in a ventilated balance enclosure to prevent the inhalation of fine particulates.

  • Use a spatula to carefully transfer the solid into a tared container.

  • Close the primary container immediately after dispensing.

Step 3: Solution Preparation and Use

  • Slowly add the solvent to the solid to minimize splashing.

  • If the compound is dissolved or used in a reaction, ensure the apparatus is securely clamped.

  • Keep all containers tightly closed when not in active use.[1][12]

Step 4: Post-Procedure Decontamination

  • Wipe down the designated work area and any contaminated equipment with an appropriate solvent (e.g., 70% ethanol), collecting the waste for proper disposal.

  • Reusable glassware should be decontaminated by rinsing with a suitable solvent, with the rinsate collected as hazardous waste.[14]

Emergency and Disposal Plans

Emergency Procedures

  • Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[5][10][15] Seek medical attention.

  • Eye Contact : Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[9][10][15] Seek immediate medical attention.

  • Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen.[10] Seek medical attention.

  • Spill :

    • Small Spill (inside fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand).[9] Place the absorbent material into a sealed, labeled container for hazardous waste disposal.

    • Large Spill (outside fume hood): Evacuate the immediate area. Alert laboratory personnel and contact your institution's Environmental Health & Safety (EHS) office. Do not attempt to clean it up without appropriate respiratory protection and training.[1]

Waste Disposal Plan

(2-Bromo-4-methoxypyridin-3-yl)methanol is a halogenated organic compound and must be disposed of accordingly.

  • Segregation is Key : Never mix halogenated waste with non-halogenated organic waste.[1][16][17] This is critical because mixing can be hazardous and significantly increases disposal costs.[17]

  • Waste Containers : Collect all waste (solid compound, contaminated materials, solutions, and rinsates) in a designated, properly sealed, and clearly labeled hazardous waste container.[1][2] The label must include the words "Hazardous Waste" and the full chemical name.[1]

  • Disposal Request : Follow your institution's procedures for hazardous waste pickup. Do not dispose of this chemical down the drain.[17]

Visualization: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling (2-Bromo-4-methoxypyridin-3-yl)methanol.

PPE_Workflow start Start: Plan to handle (2-Bromo-4-methoxypyridin-3-yl)methanol assess_op Assess Operation: - Weighing Solid? - Liquid Transfer? - Reaction Setup? start->assess_op engineering Engineering Controls Check: Is a certified chemical fume hood available and in use? assess_op->engineering no_hood STOP WORK Consult EHS. Do not proceed. engineering->no_hood  No base_ppe Minimum Required PPE: - Chemical Splash Goggles - Double Gloves (Nitrile + Butyl) - Lab Coat - Closed-toe Shoes engineering->base_ppe  Yes assess_splash Assess Splash Risk: - Large Volume Transfer? - Pressurized System? base_ppe->assess_splash add_faceshield Add Full-Face Shield to Minimum PPE assess_splash->add_faceshield  Yes spill_check Assess Spill/Emergency: - Large spill outside hood? - Control failure? assess_splash->spill_check  No add_faceshield->spill_check add_respirator Add NIOSH-Approved Respirator (Requires prior fit-testing & training) spill_check->add_respirator  Yes end Proceed with Operation Safely spill_check->end  No add_respirator->end

Caption: Decision workflow for selecting appropriate PPE.

References

  • Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. University of Delaware.
  • University of Wollongong. (2018, October 4). LABORATORY WASTE DISPOSAL GUIDELINES.
  • Bucknell University. (2016, April 15). HAZARDOUS WASTE SEGREGATION.
  • Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
  • University of Otago. (n.d.). Laboratory chemical waste disposal guidelines.
  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3-Bromopyridine, 99%.
  • Cole-Parmer. (2005, December 15). Material Safety Data Sheet - 2-Amino-3-bromopyridine.
  • Washington State University. (n.d.). Pyridine Standard Operating Procedure.
  • Durham Tech. (2012, February 2). SAFETY DATA SHEET - Pyridine hydrobromide.
  • Fisher Scientific. (n.d.). SAFETY DATA SHEET - (4-Bromothien-3-yl)methanol.
  • Thermo Fisher Scientific. (2010, November 16). SAFETY DATA SHEET - 3-Bromo-4-picoline.
  • University of California, Los Angeles. (2012, December 14). Methanol - Standard Operating Procedure.
  • Benchchem. (n.d.). Application Notes and Protocols for the Safe Handling and Storage of 3-Methoxybut-1-ene.
  • Sigma-Aldrich. (2024, September 7). SAFETY DATA SHEET - (6-Bromo-pyridin-2-yl)methanol.
  • Providence College. (n.d.). Standard Operating Procedures for Bromine.
  • University of North Texas Health Science Center. (n.d.). Standard Operating Procedures for Bromo-Deoxyuridine (BrdU).
  • ResearchGate. (n.d.). The role of the methoxy group in approved drugs.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.